sodium;cyanate

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Sodium Cyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium cyanate (B1221674) (NaOCN) is an inorganic salt with significant utility across various scientific disciplines, from organic synthesis to medicinal chemistry and drug development.[1][2] Its unique reactivity, particularly as a nucleophilic carbamoylating agent, has made it a valuable tool for researchers investigating protein structure and function, as well as for the development of therapeutic agents.[3][4] This technical guide provides a comprehensive overview of the core chemical properties of sodium cyanate, with a focus on data relevant to researchers and professionals in the life sciences.

Physicochemical Properties

Sodium cyanate is a white, odorless, crystalline solid.[1] It is the sodium salt of cyanic acid and is highly soluble in water.[1] The fundamental physicochemical properties of sodium cyanate are summarized in the table below.

Property	Value	References
Chemical Formula	NaOCN	[5]
Molecular Weight	65.01 g/mol	[5]
Appearance	White crystalline powder	[5]
Melting Point	550 °C (1022 °F; 823 K)	[5]
Density	1.893 g/cm³	[5]
Solubility in Water	11.6 g/100 mL (25 °C)	[6]
Solubility in other solvents	Slightly soluble in ethanol, benzene, and liquid ammonia. Insoluble in diethyl ether.	[6][7]
pKa of conjugate acid (HOCN)	3.66 - 3.70	[8][9]

Reactivity and Chemical Behavior

Nucleophilicity and Role in Organic Synthesis

Sodium cyanate is an effective nucleophile, a property that underpins its utility in organic synthesis.[2][10] It is frequently employed in the synthesis of a variety of organic compounds, most notably ureas and their derivatives.[1][11] This reactivity is also crucial for its role in stereospecific reactions, such as the synthesis of chiral oxazolidones.[2][10]

Carbamoylation of Proteins

A key reaction of sodium cyanate, particularly relevant in a biological context, is the carbamoylation of proteins. In aqueous solution, the cyanate ion (OCN⁻) exists in equilibrium with isocyanic acid (HNCO), which can readily react with nucleophilic groups on proteins. The primary targets for carbamoylation are the ε-amino group of lysine (B10760008) residues and the N-terminal α-amino groups of polypeptides.[12][13] This non-enzymatic post-translational modification can alter the structure and function of proteins.[12]

The process of protein carbamoylation by cyanate is a significant area of research, especially in the context of diseases like chronic renal failure where urea (B33335) levels are elevated, leading to increased cyanate concentrations.[12][14]

Caption: Protein Carbamoylation by Urea-Derived Cyanate.

Thermal Decomposition

Sodium cyanate is stable at room temperature but decomposes at elevated temperatures. In an inert atmosphere like argon, decomposition occurs above 782 °C.[15][16] In the presence of air, decomposition begins at a lower temperature, above 627 °C.[15][16] The decomposition can be catalyzed by certain materials. For instance, in the presence of hematite (B75146) (iron(III) oxide), sodium cyanate decomposes efficiently at 400 °C in an air or oxygen atmosphere.[15][16] The decomposition products in the presence of air and a catalyst include sodium carbonate, carbon dioxide, and nitrogen gas.[15][16]

Experimental Protocols

Quantification of Sodium Cyanate by Spectrophotometry

This protocol describes a colorimetric method for the quantification of sodium cyanate in an aqueous sample.

Principle: This method is based on the reaction of cyanate with 2-aminobenzoic acid in an acidic medium to form a colored product that can be measured spectrophotometrically.

Materials:

• Sodium cyanate standard solution (1 mg/mL)

• 2-aminobenzoic acid solution

• Hydrochloric acid solution

• Spectrophotometer

• Test tubes

• Pipettes

Procedure:

• Preparation of Standard Curve:

  • Prepare a series of sodium cyanate standard solutions with concentrations ranging from 0.1 to 1.0 mg/L by diluting the stock solution with distilled water.[1]

• Sample Preparation:

  • Dissolve the sample containing sodium cyanate in distilled water and filter to remove any particulate matter.[1]

• Color Development:

  • To 1 mL of each standard and sample solution in separate test tubes, add 1 mL of 2-aminobenzoic acid solution and 1 mL of hydrochloric acid solution.[1]

  • Mix the contents of the tubes thoroughly and incubate at room temperature for 30 minutes to allow for color development.[1]

• Spectrophotometric Measurement:

  • Measure the absorbance of each solution at 310 nm using a spectrophotometer, with a blank solution (containing all reagents except sodium cyanate) as the reference.[1]

• Quantification:

  • Plot a standard curve of absorbance versus concentration for the standard solutions.

  • Determine the concentration of sodium cyanate in the sample by interpolating its absorbance on the standard curve.

Caption: Workflow for Spectrophotometric Quantification of Sodium Cyanate.

Biological Implications and Drug Development

The ability of sodium cyanate to carbamoylate proteins has significant biological implications and has been explored in the context of drug development.

Sickle Cell Anemia

Historically, sodium cyanate was investigated as a potential therapeutic agent for sickle cell disease.[3][4] Carbamoylation of the N-terminal valine of hemoglobin S was found to inhibit the sickling of red blood cells.[17] However, concerns about toxicity limited its clinical application.[13]

A Tool in Physiological Research

Despite its limited therapeutic use, sodium cyanate has become a valuable research tool. It is used to induce a leftward shift in the oxygen dissociation curve of hemoglobin, which is useful for studying oxygen transport in various physiological and pathophysiological conditions, such as at high altitudes.[3][4]

Impact on Cellular Function

Sodium cyanate has been shown to affect various cellular processes. For example, it can inhibit the bactericidal activity of neutrophils by interfering with their oxidative metabolism.[17] It has also been implicated in altering glutathione (B108866) homeostasis in the brain, which may have relevance to neurodegenerative diseases.[18]

Role in Atherosclerosis

Protein carbamoylation is increasingly recognized as a factor in the pathogenesis of atherosclerosis.[12][14] Myeloperoxidase, an enzyme present at inflammatory sites, can catalyze the oxidation of cyanide to cyanate, providing a potential pathway for protein carbamoylation within atherosclerotic plaques.[19]

Safety and Handling

Sodium cyanate is harmful if swallowed and is harmful to aquatic life with long-lasting effects.[7] Appropriate personal protective equipment, including gloves and safety glasses, should be worn when handling this compound.[5] It should be stored in a cool, dry, well-ventilated area away from incompatible materials such as strong acids and oxidizing agents.[5][7]

Conclusion

Sodium cyanate possesses a unique set of chemical properties that make it a versatile compound for both synthetic and biological applications. Its role as a nucleophile and a carbamoylating agent has been extensively studied, providing valuable insights into protein chemistry and disease pathogenesis. For researchers and drug development professionals, a thorough understanding of its reactivity, handling, and biological effects is essential for its safe and effective use in the laboratory and in the pursuit of new therapeutic strategies.

References

• 1. sselectrobright.com [sselectrobright.com]
• 2. brightfinechem.com [brightfinechem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Sodium cyanate: from a promising therapeutic agent to a research tool in high altitude physiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. brightfinechem.com [brightfinechem.com]
• 6. Sodium cyanate, 95% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. chembk.com [chembk.com]
• 8. Cyanic Acid [drugfuture.com]
• 9. Solved Cyanic acid, HOCN, is a weak acid with pKa = 3.70. | Chegg.com [chegg.com]
• 10. brightfinechem.com [brightfinechem.com]
• 11. Sodium cyanate - Wikipedia [en.wikipedia.org]
• 12. [Carbamylation of proteins--mechanism, causes and consequences] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pnas.org [pnas.org]
• 14. Protein Carbamylation in Kidney Disease: Pathogenesis and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A novel strategy for the efficient decomposition of toxic sodium cyanate by hematite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Effect of sodium cyanate upon the function of normal human polymorphonuclaer leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Sodium cyanate alters glutathione homeostasis in rodent brain: relationship to neurodegenerative diseases in protein-deficient malnourished populations in Africa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Myeloperoxidase-catalyzed oxidation of cyanide to cyanate: A potential carbamylation route involved in the formation of atherosclerotic plaques? - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Bonding of Sodium Cyanate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium cyanate (B1221674) (NaOCN) is an inorganic salt of significant interest in various chemical and biomedical applications, including as a reagent in organic synthesis and historically in the study of sickle cell anemia. A thorough understanding of its molecular structure and bonding is paramount for elucidating its reactivity and potential biological interactions. This technical guide provides a comprehensive overview of the molecular architecture of sodium cyanate, detailing its ionic and covalent bonding characteristics, crystal structure, and the nuances of its cyanate anion. Quantitative structural data from experimental and computational studies are presented, alongside detailed methodologies for the key analytical techniques employed in its characterization.

Introduction

Sodium cyanate is an ionic compound composed of a sodium cation (Na⁺) and a cyanate anion (OCN⁻)[1][2]. The properties and reactivity of this salt are largely dictated by the structure and bonding within the linear cyanate anion. This guide will delve into the electronic configuration, resonance stabilization, and vibrational modes of the cyanate ion, as well as the three-dimensional arrangement of ions in the crystalline solid.

Molecular Structure and Bonding

The chemical bonding in sodium cyanate is primarily ionic, resulting from the electrostatic attraction between the positively charged sodium ion and the negatively charged cyanate anion. The internal bonding of the cyanate anion, however, is covalent in nature.

The Cyanate Anion (OCN⁻)

The cyanate anion is a linear triatomic species. Its electronic structure is best described as a resonance hybrid of two principal contributing structures[3][4]. This resonance delocalization of electrons contributes significantly to the stability of the anion.

The linearity of the cyanate anion, with a bond angle of 180°, has been confirmed by computational studies[5].

Resonance Structures

The two major resonance structures of the cyanate anion are:

• Structure I: A triple bond between carbon and nitrogen, and a single bond between oxygen and carbon.

• Structure II: A double bond between carbon and nitrogen, and a double bond between oxygen and carbon.

These resonance forms illustrate the delocalization of the negative charge across the oxygen and nitrogen atoms.

Diagram: Resonance Structures of the Cyanate Anion

Caption: Resonance contributors of the cyanate anion.

Bond Lengths and Angles

The bond lengths within the cyanate anion are intermediate between those of typical single, double, and triple bonds, a direct consequence of the resonance hybridization. There is a discrepancy between computationally derived and experimentally measured bond lengths, with the latter having a stated low accuracy.

Bond	Computationally Derived Length (Å)	Experimentally Derived Length (Å)
C-O	1.224	1.21
C-N	1.187	1.13
Angle	Value (°)	Value (°)
O-C-N	180	180 (implied by linearity)

Data sourced from DFT calculations and X-ray diffraction analysis.

Crystal Structure of Sodium Cyanate

At room temperature, sodium cyanate adopts a body-centered rhombohedral crystal lattice structure, belonging to the trigonal crystal system[3][4]. A single-crystal X-ray diffraction study at 170 K provided a more detailed structural model.

Crystallographic Data

The crystallographic parameters for sodium cyanate at 170 K are summarized below.

Parameter	Value
Crystal System	Rhombohedral (Trigonal)
Space Group	R-3m (No. 166)
a (hexagonal)	356.79(10) pm
c (hexagonal)	1512.3(5) pm
Z (formula units)	3

Data from single-crystal X-ray diffraction at 170 K.

A key finding from the X-ray diffraction study is that the cyanate anion is statistically disordered in the crystal lattice. This means that the linear OCN⁻ ions occupy crystallographic sites with orientations that are statistically distributed, making it difficult to distinguish between the oxygen and nitrogen atoms experimentally.

Diagram: Logical Relationship of Structural Determination

Caption: Interplay of methods for structural elucidation.

Vibrational Spectroscopy

Vibrational spectroscopy, including Fourier-transform infrared (FTIR) and Raman spectroscopy, provides valuable insights into the bonding and structure of the cyanate anion. The vibrational modes of the linear OCN⁻ ion are well-defined.

Vibrational Modes

The linear cyanate anion has three fundamental vibrational modes:

• ν_as(OCN): Antisymmetric stretching vibration.

• ν_s(OCN): Symmetric stretching vibration.

• δ(OCN): Bending vibration (doubly degenerate).

Vibrational Mode	Approximate Wavenumber (cm⁻¹)
ν_as(OCN)	~2100 - 2200
ν_s(OCN)	~1200 - 1300
δ(OCN)	~600 - 650

Approximate ranges compiled from various spectroscopic studies.

The precise frequencies can be influenced by the crystal lattice environment and isotopic substitution. Fermi resonance between the symmetric stretch (ν_s) and the first overtone of the bending mode (2δ) is also observed in the vibrational spectra of sodium cyanate.

Experimental Protocols

Single-Crystal X-ray Diffraction

Objective: To determine the crystal structure, lattice parameters, and atomic coordinates of sodium cyanate.

Methodology:

• Crystal Growth: Single crystals of sodium cyanate can be grown from a suitable solvent. One method involves the slow evaporation of an alcoholic solution.

• Sample Preparation: A single crystal of appropriate size is selected and mounted on a goniometer head.

• Data Collection: The crystal is cooled to a specific temperature (e.g., 170 K) to reduce thermal vibrations. A diffractometer equipped with an X-ray source (e.g., Mo Kα radiation) and a detector is used to collect diffraction data as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction intensities are processed to determine the unit cell dimensions and space group. The crystal structure is then solved using direct methods or Patterson methods, followed by refinement using least-squares techniques to obtain the final atomic coordinates and displacement parameters.

Diagram: Single-Crystal XRD Workflow

Caption: Workflow for single-crystal X-ray diffraction.

Vibrational Spectroscopy (FTIR and Raman)

Objective: To identify the vibrational modes of the cyanate anion in solid sodium cyanate.

Methodology for FTIR Spectroscopy:

• Sample Preparation: A small amount of finely ground sodium cyanate is mixed with dry potassium bromide (KBr). The mixture is then pressed into a thin, transparent pellet.

• Data Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer. The infrared spectrum is recorded over a specific wavenumber range (e.g., 400-4000 cm⁻¹). A background spectrum of a pure KBr pellet is also recorded for subtraction.

• Data Analysis: The resulting spectrum is analyzed to identify the absorption bands corresponding to the vibrational modes of the cyanate anion.

Methodology for Raman Spectroscopy:

• Sample Preparation: A small amount of crystalline sodium cyanate is placed in a sample holder, such as a glass capillary tube.

• Data Acquisition: The sample is illuminated with a monochromatic laser source. The scattered light is collected and passed through a spectrometer to a detector.

• Data Analysis: The Raman spectrum, which plots intensity versus the Raman shift (in cm⁻¹), is analyzed to identify the vibrational modes.

Conclusion

The molecular structure and bonding of sodium cyanate are characterized by a strong ionic interaction between the sodium cation and the cyanate anion. The cyanate anion itself is a linear species with covalent bonding that is best described by resonance theory, leading to delocalized electrons and enhanced stability. Its crystal structure is a body-centered rhombohedral lattice, with evidence of statistical disorder in the orientation of the cyanate anions. The combination of X-ray diffraction, vibrational spectroscopy, and computational methods provides a detailed and coherent model of the molecular architecture of this important inorganic compound. This comprehensive understanding is essential for its application in synthetic chemistry and for elucidating its mechanism of action in biological systems.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. scilit.com [scilit.com]
• 3. Sodium cyanate - Wikipedia [en.wikipedia.org]
• 4. Sodium cyanate [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]

Synthesis of Sodium Cyanate from Urea: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the core mechanisms and experimental protocols for the synthesis of sodium cyanate (B1221674) from urea (B33335). The information presented herein is curated for professionals in research and development, with a focus on providing actionable data and clear procedural outlines.

Core Synthesis Mechanisms

The industrial production of sodium cyanate from urea primarily proceeds through a high-temperature reaction with sodium carbonate. An alternative laboratory-scale synthesis involves the use of sodium butoxide in an anhydrous alcoholic solvent.

Reaction of Urea with Sodium Carbonate

The overall reaction for the synthesis of sodium cyanate from urea and sodium carbonate is:

2 OC(NH₂)₂ + Na₂CO₃ → 2 NaOCN + CO₂ + 2 NH₃ + H₂O[1]

This process is complex and proceeds through key intermediates, most notably sodium allophanate (B1242929).[1] The reaction can be understood as a multi-stage process:

• Stage 1 (100-120°C): Formation of sodium allophanate and initial sodium cyanate.[2]

• Stage 2 (130-140°C): Evaporation of water.[2]

• Stage 3 (140-180°C): Conversion of sodium allophanate to sodium cyanate.[2]

A proposed mechanistic pathway involves the thermal decomposition of urea to isocyanic acid (HNCO) and ammonia (B1221849) (NH₃). The isocyanic acid then reacts with sodium carbonate.

Caption: Proposed reaction pathway for the synthesis of sodium cyanate from urea and sodium carbonate.

Reaction of Urea with Sodium Butoxide

For a laboratory setting requiring high purity, a method utilizing sodium butoxide in an anhydrous butanol solution provides an excellent alternative. The proposed first step is the isomerization of urea to ammonium (B1175870) cyanate, which then reacts with sodium butoxide.[3]

Caption: Laboratory synthesis of sodium cyanate via the sodium butoxide method.

Experimental Protocols

Detailed methodologies for the two primary synthesis routes are provided below.

High-Temperature Synthesis from Urea and Sodium Carbonate

This protocol is adapted from industrial processes and is suitable for larger-scale production.

Materials:

• Urea

• Anhydrous Sodium Carbonate (Soda Ash)

Equipment:

• High-temperature reactor with stirring mechanism and off-gas handling

• Heating mantle or furnace

• Filtration apparatus

Procedure:

• Reactant Ratio: A molar ratio of approximately 2.3 moles of urea to 1 mole of sodium carbonate is recommended.[4]

• Charging the Reactor: The solid reactants are mixed and charged into the reactor.

• Heating Profile: The reaction mixture is heated. The reaction is reported to progress through three stages:

  • 100-120°C: Formation of sodium allophanate and sodium cyanate begins.[2]

  • 130-140°C: Water is evaporated.[2]

  • 140-180°C: The conversion of sodium allophanate to sodium cyanate is the primary reaction.[2]

  • For a continuous process, the mixture can be heated to fusion at a temperature range of 525 to 650°C, with a very short reaction time in the fused state (not more than 4 minutes) to prevent decomposition of the product.[4]

• Reaction Time: The reaction time is critical, especially at higher temperatures, to avoid decomposition of sodium cyanate to sodium cyanide.[4] In a batch process at lower temperatures, the reaction is complete when the evolution of ammonia and carbon dioxide ceases.

• Product Recovery: The reaction mixture is cooled, and the solid product is recovered.

• Purification: The crude sodium cyanate can be purified by recrystallization. One method involves extracting the crude product with a solvent like methanol (B129727) to remove unreacted urea and byproducts.

Caption: Experimental workflow for the high-temperature synthesis of sodium cyanate.

Laboratory Synthesis using Sodium Butoxide

This method is suitable for producing high-purity sodium cyanate on a laboratory scale.

Materials:

• Sodium metal

• Anhydrous Butanol

• Urea

• Absolute Ethanol (B145695) (for washing)

• Diethyl Ether (for washing)

Equipment:

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum oven

Procedure:

• Preparation of Sodium Butoxide: In a round-bottom flask equipped with a reflux condenser, dissolve clean sodium metal in anhydrous butanol. The reaction is exothermic and should be controlled. Gentle heating may be required to complete the dissolution.

• Reaction with Urea: To the hot sodium butoxide solution, add an equimolecular amount of urea. A rapid evolution of ammonia will be observed.

• Reflux: Heat the mixture to reflux. The reaction is typically refluxed overnight. Sodium cyanate will precipitate as a white crystalline powder.[5]

• Isolation: After cooling, the precipitated sodium cyanate is collected by filtration.

• Washing: The filter cake is washed successively with absolute ethanol and diethyl ether to remove any unreacted starting materials and butanol.[5]

• Drying: The product is dried in a vacuum oven to remove residual solvents. The temperature should be raised slowly to 140°C.[5]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the synthesis of sodium cyanate from urea.

Table 1: Reaction Conditions

Parameter	High-Temperature Method (with Na₂CO₃)	Sodium Butoxide Method
Molar Ratio (Urea:Base)	2.0-2.6 : 1	1 : 1
Temperature	100-180°C (batch) or 525-650°C (continuous fusion)[2][4]	Reflux temperature of butanol (~118°C)
Reaction Time	Minutes (fusion) to hours (batch)	Overnight
Solvent	None (neat) or DMF/Toluene	Anhydrous Butanol

Table 2: Product Yield and Purity

Method	Reported Yield	Reported Purity	Key Impurities
High-Temperature (with Na₂CO₃)	90-95%	95-99%	Sodium carbonate, sodium cyanide (at high temp.)
Sodium Butoxide	97-99%	High Purity	Traces of carbonate

Safety Considerations

• Ammonia Gas: Both synthesis methods evolve ammonia gas, which is toxic and corrosive. All reactions should be performed in a well-ventilated fume hood.

• Sodium Metal: The sodium butoxide method uses sodium metal, which is highly reactive with water and flammable. Handle with appropriate care and under an inert atmosphere if necessary.

• High Temperatures: The high-temperature synthesis requires careful temperature control to prevent runaway reactions and the formation of toxic byproducts like sodium cyanide.

• Cyanide Formation: At elevated temperatures, sodium cyanate can decompose to form highly toxic sodium cyanide. Appropriate safety measures and analytical testing of the final product are crucial.

References

• 1. Sodium cyanate - Wikipedia [en.wikipedia.org]
• 2. NaOCN from urea and sodium carbonate , Hive Methods Discourse [chemistry.mdma.ch]
• 3. scite.ai [scite.ai]
• 4. US2690956A - Process of making sodium cyanate - Google Patents [patents.google.com]
• 5. sciencemadness.org [sciencemadness.org]

A Comprehensive Technical Guide to Sodium Cyanate Safety and Handling in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety protocols and handling procedures for sodium cyanate (B1221674) in a laboratory environment. Adherence to these guidelines is critical to ensure the well-being of laboratory personnel and to maintain a safe research environment.

Chemical and Physical Properties

Sodium cyanate (NaOCN) is a white, crystalline solid. A summary of its key chemical and physical properties is provided below.

Property	Value	Reference
Molecular Formula	NaOCN	[1][2]
Molecular Weight	65.01 g/mol	[1][2][3]
Appearance	White crystalline solid/powder	[2][3][4]
Density	1.893 - 1.937 g/cm³	[2][3]
Melting Point	550 °C (1,022 °F; 823 K)	[2]
Solubility	Soluble in water (11.6 g/100 mL at 25 °C). Slightly soluble in ammonia (B1221849) and benzene. Insoluble in diethyl ether.	[2]

Hazard Identification and Toxicity

Sodium cyanate presents several health and environmental hazards that necessitate careful handling. It is harmful if swallowed and can cause irritation to the skin, eyes, and respiratory tract.[4] It is also harmful to aquatic life with long-lasting effects.[1][3]

Hazard	Description	GHS Classification
Acute Oral Toxicity	Harmful if swallowed.[1][3][4]	Acute Toxicity, Oral (Category 4)[1]
Skin Irritation	Causes skin irritation.[4]	Skin Irritation (Category 2)
Eye Irritation	Causes eye irritation.[4]	Eye Irritation (Category 2A)
Respiratory Irritation	Causes respiratory tract irritation.[4]	Specific target organ toxicity — single exposure (Category 3)
Aquatic Hazard	Harmful to aquatic life with long lasting effects.[1][3]	Hazardous to the aquatic environment, long-term hazard (Category 3)[1]

Toxicity Data

Test	Species	Route	Value
LD50	Rat	Oral	1500 mg/kg[2][4]
LD50	Mouse	Intraperitoneal	260 mg/kg[5]

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing the risks associated with sodium cyanate.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling sodium cyanate to determine the appropriate PPE.

PPE Type	Specification	Rationale
Eye Protection	Safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US) approved standards.[1][5]	To prevent eye contact with dust or splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber, minimum 0.11 mm thickness) inspected before use.[5]	To prevent skin contact.
Skin and Body Protection	Lab coat, long pants, and closed-toe shoes. For larger quantities, a chemical-resistant apron or suit may be necessary.[1][5]	To prevent skin contact.
Respiratory Protection	For nuisance exposures, use a P95 (US) or P1 (EU) particle respirator. For higher-level protection, use an OV/AG/P99 (US) or ABEK-P2 (EU) respirator.[1][5] Work should be conducted in a well-ventilated area, preferably a chemical fume hood.[1][6]	To prevent inhalation of dust.

Handling Procedures

• Work in a well-ventilated area, such as a chemical fume hood, especially when handling the powder form to avoid dust formation.[1][6]

• Avoid contact with skin, eyes, and clothing.[3][4]

• Do not breathe dust.[4]

• Wash hands thoroughly after handling.[3][4]

• Do not eat, drink, or smoke in areas where sodium cyanate is handled or stored.[3]

Storage Requirements

• Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[3][5]

• Protect from moisture, direct sunlight, and air contact.[3]

• Store away from incompatible materials, particularly strong acids.[4]

Experimental Workflow for Handling Sodium Cyanate

The following diagram outlines a typical workflow for handling sodium cyanate in a laboratory setting, from preparation to disposal.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. Sodium cyanate - Wikipedia [en.wikipedia.org]
• 3. lobachemie.com [lobachemie.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. geneseo.edu [geneseo.edu]

Solubility of Sodium Cyanate: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium cyanate (B1221674) in aqueous and organic media. The information is intended to support research and development activities where sodium cyanate is utilized as a reagent or starting material. This document summarizes available quantitative data, outlines detailed experimental protocols for solubility determination, and visualizes key chemical and biological pathways involving sodium cyanate.

Quantitative Solubility Data

Solubility in Water

Sodium cyanate is highly soluble in water.[1] The reported solubility values at or near room temperature are provided in Table 1.

Table 1: Quantitative Solubility of Sodium Cyanate in Water

Temperature (°C)	Solubility ( g/100 mL)	Molar Concentration (mol/L)¹
20	11.0[2][3]	1.69
25	11.6[4][5]	1.78

¹ Molar concentration calculated based on a molar mass of 65.01 g/mol for sodium cyanate.

Solubility in Organic Solvents

Sodium cyanate exhibits limited solubility in most organic solvents. The available quantitative and qualitative data are presented in Table 2. Researchers should verify the suitability of a solvent for their specific application, as solubility can be highly dependent on the presence of impurities and water content.

Table 2: Quantitative and Qualitative Solubility of Sodium Cyanate in Organic Solvents

Solvent	Temperature (°C)	Solubility
Quantitative Data
Ethanol	0	0.22 g/100 mL[5]
Dimethylformamide (DMF)	25	0.05 g/100 mL[5]
Qualitative Data
Benzene	Ambient	Slightly Soluble[3][4]
Chloroform	Ambient	Slightly Soluble[3]
Diethyl Ether	Ambient	Insoluble[4][5]
Ammonia	Ambient	Slightly Soluble[4]
Liquid Chlorine	Ambient	Slightly Soluble

Experimental Protocols for Solubility Determination

For applications requiring precise solubility data, experimental determination is recommended. The following protocols provide a framework for determining the solubility of sodium cyanate in aqueous and organic solvents.

Protocol for Determining Solubility in Water (Isothermal Method)

This protocol is based on the principle of creating a saturated solution at a constant temperature and then determining the concentration of the dissolved sodium cyanate via titration.

Materials:

• Sodium cyanate (analytical grade)

• Deionized water

• Constant temperature water bath or incubator

• Stir plate and magnetic stir bars

• Volumetric flasks and pipettes

• Filtration apparatus (e.g., syringe filters, 0.45 µm pore size)

• Standardized 0.1 M silver nitrate (B79036) (AgNO₃) solution

• 10% (w/v) potassium chromate (B82759) (K₂CrO₄) indicator solution

• Nitric acid solution

• Burette and stand

• Erlenmeyer flasks

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of sodium cyanate to a known volume of deionized water in a sealed flask.

  • Place the flask in a constant temperature water bath set to the desired temperature.

  • Stir the solution vigorously for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • Allow the solution to settle for at least 2 hours at the constant temperature.

  • Carefully draw a known volume of the supernatant using a pre-warmed pipette and immediately filter it through a 0.45 µm syringe filter to remove any undissolved solids.

  • Accurately dilute the filtered, saturated solution with deionized water to a concentration suitable for titration.

• Titrimetric Analysis: [6][7]

  • Pipette a known volume (e.g., 10 mL) of the diluted sodium cyanate solution into an Erlenmeyer flask.

  • Add 10 mL of nitric acid solution.

  • Add 3 drops of potassium chromate indicator solution. The solution should turn yellow.

  • Titrate with the standardized silver nitrate solution. The endpoint is reached when the color of the solution changes from yellow to a persistent orange-red.

  • Record the volume of silver nitrate solution used.

• Calculation of Solubility:

  • Calculate the concentration of sodium cyanate in the diluted sample using the stoichiometry of the reaction (Ag⁺ + OCN⁻ → AgOCN).

  • Account for the dilution factor to determine the concentration of the original saturated solution.

  • Express the solubility in g/100 mL or other desired units.

General Protocol for Determining Solubility in Organic Solvents

This protocol utilizes a gravimetric method, which is suitable for solvents in which sodium cyanate has low solubility.

Materials:

• Sodium cyanate (analytical grade, dried)

• Organic solvent of interest (anhydrous)

• Vials with screw caps

• Shaker or vortex mixer

• Centrifuge

• Analytical balance

• Oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of dried sodium cyanate to a known volume or mass of the organic solvent in a sealed vial.

  • Agitate the mixture at a constant temperature for an extended period (e.g., 48 hours) to reach equilibrium.

• Sample Processing:

  • Centrifuge the vial at high speed to pellet the undissolved solid.

  • Carefully transfer a known volume or mass of the clear supernatant to a pre-weighed, dry container.

• Solvent Evaporation and Mass Determination:

  • Evaporate the solvent from the supernatant under a gentle stream of inert gas or in a vacuum oven at a temperature that will not cause decomposition of the sodium cyanate.

  • Once the solvent is completely removed, re-weigh the container with the dried sodium cyanate residue.

• Calculation of Solubility:

  • The mass of the dissolved sodium cyanate is the final mass of the container minus its initial tare mass.

  • Calculate the solubility based on the mass of the dissolved solid and the initial volume or mass of the solvent used.

Key Signaling Pathways and Experimental Workflows

Sodium cyanate is a versatile molecule with significant applications in both synthetic chemistry and biological research. The following diagrams, generated using the DOT language, illustrate some of the key pathways and workflows.

Metabolic Activation and Inhibition of Protein Synthesis

In biological systems, sodium cyanate can be metabolized by the cytochrome P-450 enzyme system, particularly in the liver, to a reactive metabolite. This metabolite has been shown to selectively inhibit protein synthesis in tumor cells.[8][9]

Caption: Metabolic activation of sodium cyanate and subsequent inhibition of protein synthesis.

Protein Carbamoylation

Sodium cyanate, or its reactive form isocyanic acid (in equilibrium in aqueous solution), can non-enzymatically modify proteins through a process called carbamoylation. This reaction primarily targets the N-terminal α-amino groups and the ε-amino groups of lysine (B10760008) residues, altering the protein's structure and function.

Caption: General mechanism of protein carbamoylation by sodium cyanate.

Synthesis of Unsymmetrical Ureas

A common application of sodium cyanate in organic synthesis is the preparation of unsymmetrical ureas through reaction with amines. This typically proceeds via the in-situ formation of isocyanic acid.[5]

Caption: Workflow for the synthesis of unsymmetrical ureas using sodium cyanate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Sodium cyanate CAS#: 917-61-3 [m.chemicalbook.com]
• 3. Sodium Cyanate [frdtech.com]
• 4. Sodium cyanate, 95% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. Sodium cyanate - Wikipedia [en.wikipedia.org]
• 6. sselectrobright.com [sselectrobright.com]
• 7. US3803294A - Process for the production of sodium cyanate - Google Patents [patents.google.com]
• 8. Activation of sodium cyanate for selective inhibition of protein synthesis in cultured tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]

The Versatility of Sodium Cyanate as a Nucleophile in Modern Organic Synthesis: A Technical Guide

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals on the applications of sodium cyanate (B1221674) as a key nucleophilic reagent in organic synthesis. This whitepaper details its role in the construction of vital chemical motifs, including ureas, carbamates, and chiral heterocycles, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams.

Sodium cyanate (NaOCN), a simple and readily available inorganic salt, has emerged as a powerful and versatile nucleophile in the organic chemist's toolbox.[1][2] Its ambident nature allows for selective reactions at either the nitrogen or oxygen atom, leading to the efficient synthesis of a diverse array of valuable organic compounds. This technical guide provides an in-depth overview of the primary applications of sodium cyanate as a nucleophile, with a focus on reaction mechanisms, experimental procedures, and quantitative outcomes to facilitate its broader adoption in research and development.

Palladium-Catalyzed Synthesis of Unsymmetrical Ureas

The urea (B33335) functional group is a cornerstone in many pharmaceuticals and biologically active molecules.[3] Traditional methods for urea synthesis often involve hazardous reagents like phosgene (B1210022) or isocyanates.[3] A significant advancement in this area is the palladium-catalyzed cross-coupling of aryl chlorides and triflates with sodium cyanate, which provides a safer and more versatile route to unsymmetrical ureas.[4][5][6][7]

This methodology allows for a one-pot synthesis where an aryl isocyanate is generated in situ from an aryl halide and sodium cyanate, followed by the addition of an amine to form the final urea product.[4][5][6] The use of bulky biarylphosphine ligands is crucial to shield the active palladium center and prevent catalyst deactivation.[8]

Quantitative Data: Substrate Scope of Palladium-Catalyzed Urea Synthesis

The following table summarizes the yields for the synthesis of various unsymmetrical ureas using the palladium-catalyzed coupling of aryl chlorides with sodium cyanate, followed by the addition of an amine.

Entry	Aryl Chloride	Amine	Product	Yield (%)
1	4-Chlorobenzonitrile (B146240)	4-Anisidine	1-(4-cyanophenyl)-3-(4-methoxyphenyl)urea	95
2	4-Chloroacetophenone	Benzylamine	1-(4-acetylphenyl)-3-benzylurea	88
3	2-Chloropyridine	Morpholine	1-(2-pyridyl)-3-morpholinourea	75
4	1-Chloro-4-nitrobenzene	N-Methylaniline	1-(4-nitrophenyl)-1-methyl-3-phenylurea	92
5	3-Chlorobenzotrifluoride	Cyclohexylamine	1-(3-(trifluoromethyl)phenyl)-3-cyclohexylurea	85

Data compiled from Buchwald, et al., J. Am. Chem. Soc. 2012, 134, 11132–11135.[4][5][6][8]

Experimental Protocol: One-Pot Synthesis of 1-(4-cyanophenyl)-3-(4-methoxyphenyl)urea

To a dried Schlenk tube is added Pd₂(dba)₃ (4.6 mg, 0.005 mmol, 1 mol %), a bulky biarylphosphine ligand (e.g., XPhos, 5.7 mg, 0.012 mmol, 1.2 mol %), and toluene (B28343) (2 mL). The mixture is heated at 120 °C for 3 minutes. After cooling to room temperature, 4-chlorobenzonitrile (137.6 mg, 1.0 mmol), sodium cyanate (130 mg, 2.0 mmol), and triethylamine (B128534) (3.5 µL, 0.025 mmol, 2.5 mol %) are added. The tube is sealed and the reaction mixture is stirred at 120 °C for 16 hours. The mixture is then cooled to room temperature, 4-anisidine (147.8 mg, 1.2 mmol) is added, and the mixture is stirred at 80 °C for an additional 3 hours. After cooling, the reaction mixture is diluted with ethyl acetate, filtered through celite, and the filtrate is concentrated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel to afford the desired product.

Catalytic Cycle: Palladium-Catalyzed Isocyanate Formation

Palladium-catalyzed formation of aryl isocyanate.

Carbamoylation of Alcohols

The carbamoylation of alcohols to form carbamates is a crucial transformation in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Sodium cyanate, in the presence of a strong acid, provides a convenient method for this conversion. The reaction proceeds through the in-situ generation of cyanic acid (HOCN), which then reacts with the alcohol. While trifluoroacetic acid (TFA) has been traditionally used, methanesulfonic acid has been shown to be an effective alternative, especially for substrates containing basic moieties.[9][10]

Quantitative Data: Carbamoylation of Various Alcohols

Entry	Alcohol	Acid	Solvent	Yield (%)
1	t-Butyl alcohol	Trifluoroacetic acid	Benzene (B151609)	76-94
2	1-Adamantanol	Trifluoroacetic acid	Benzene	85
3	Benzhydrol	Trifluoroacetic acid	Benzene	90
4	Cholesterol	Trifluoroacetic acid	Dichloromethane	78
5	Capravirine sulfenyl alcohol precursor	Methanesulfonic acid	Acetonitrile	87

Data compiled from Loev, B.; Kormendy, M. F. J. Org. Chem. 1963, 28, 3421 and US Patent 6,613,908 B2.[9][11]

Experimental Protocol: Carbamoylation of t-Butyl Alcohol

In a three-necked flask equipped with a stirrer, thermometer, and addition funnel, a solution of t-butyl alcohol (14.8 g, 0.20 mol) in benzene (125 mL) is prepared. Sodium cyanate (26.0 g, 0.40 mol) is added to the solution. The suspension is stirred slowly while trifluoroacetic acid (48.0 g, 0.42 mol) is added dropwise. The temperature is maintained between 33-40 °C during the addition. The mixture is stirred overnight at room temperature. Water (35 mL) is then added, and the mixture is stirred vigorously. The benzene layer is separated, and the aqueous layer is extracted with benzene. The combined organic extracts are washed with 5% aqueous sodium hydroxide (B78521) and water, then dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure to yield t-butyl carbamate.[11]

Reaction Pathway: Acid-Catalyzed Carbamoylation of Alcohols

Mechanism of alcohol carbamoylation.

Stereospecific Synthesis of Chiral Oxazolidinones

Chiral oxazolidinones are valuable scaffolds in medicinal chemistry and serve as important chiral auxiliaries in asymmetric synthesis.[2][12] A novel and efficient method for their synthesis involves the rhodium-catalyzed asymmetric ring-opening (ARO) of readily available oxabicyclic alkenes with sodium cyanate as the nucleophile.[12] This domino reaction proceeds with excellent enantioselectivity, generating the oxazolidinone products with a trans stereochemistry.[12]

Quantitative Data: Rhodium-Catalyzed Synthesis of Chiral Oxazolidinones

Entry	Oxabicyclic Alkene	Product	Yield (%)	ee (%)
1	7-oxabenzonorbornadiene	(3aR,7aS)-3a,4,7,7a-tetrahydro-4,7-epoxybenzo[d]oxazol-2(3H)-one	75	98
2	1,4-dihydro-1,4-epoxynaphthalene	(3aR,9aS)-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-d]oxazol-2(3H)-one	60	99
3	1,4-dimethoxy-1,4-dihydro-1,4-epoxynaphthalene	(3aR,9aS)-1,4-dimethoxy-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-d]oxazol-2(3H)-one	55	97

Data compiled from Tsui, G. C.; et al. Org. Lett. 2013, 15, 1064–1067.[12]

Experimental Protocol: Synthesis of (3aR,7aS)-3a,4,7,7a-tetrahydro-4,7-epoxybenzo[d]oxazol-2(3H)-one

In a glovebox, [Rh(cod)₂]BF₄ (5.1 mg, 0.0125 mmol, 2.5 mol %) and a chiral phosphine (B1218219) ligand (e.g., (R)-DTBM-SEGPHOS, 14.9 mg, 0.0125 mmol, 2.5 mol %) are dissolved in 1,2-dichloroethane (B1671644) (1.0 mL) in a vial. The solution is stirred for 10 minutes. In a separate vial, 7-oxabenzonorbornadiene (72.1 mg, 0.5 mmol) and sodium cyanate (65.0 mg, 1.0 mmol) are mixed with 1,2-dichloroethane (1.0 mL). The catalyst solution is then transferred to the substrate mixture. The reaction vial is sealed and stirred at 60 °C for 24 hours. After cooling to room temperature, the mixture is filtered through a short pad of silica gel and concentrated. The residue is purified by flash chromatography to give the desired oxazolidinone.

Domino Reaction Workflow: ARO/Cyclization for Chiral Oxazolidinone Synthesis

Workflow for chiral oxazolidinone synthesis.

Other Nucleophilic Applications

Reaction with Alkyl Halides to Form Isocyanates

Sodium cyanate can undergo nucleophilic substitution with alkyl halides to produce alkyl isocyanates.[11][13] This reaction is often carried out in aprotic polar solvents like dimethylformamide (DMF) and can be catalyzed by quaternary ammonium (B1175870) halides.[11] The resulting isocyanates are valuable intermediates for the synthesis of various carbamates and ureas.

Ring-Opening of Epoxides

The cyanate ion can act as a nucleophile in the ring-opening of epoxides to furnish β-hydroxy isocyanates, which can subsequently cyclize to form 2-oxazolidinones. The regioselectivity of the nucleophilic attack generally occurs at the less sterically hindered carbon of the epoxide ring under basic or neutral conditions.[5][6][8]

Conclusion

Sodium cyanate is a cost-effective, stable, and versatile reagent that serves as an excellent nucleophile in a variety of important organic transformations. Its application in palladium-catalyzed urea synthesis, acid-catalyzed carbamoylation of alcohols, and rhodium-catalyzed asymmetric synthesis of chiral oxazolidinones highlights its significance in modern synthetic chemistry. The detailed protocols and quantitative data provided in this guide are intended to empower researchers and drug development professionals to effectively utilize sodium cyanate in their synthetic endeavors, paving the way for the efficient construction of complex molecules with important biological activities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Expedient synthesis of chiral oxazolidinone scaffolds via rhodium-catalyzed asymmetric ring-opening with sodium cyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. youtube.com [youtube.com]
• 7. Palladium-catalyzed cross-coupling of aryl chlorides and triflates with sodium cyanate: a practical synthesis of unsymmetrical ureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. arkat-usa.org [arkat-usa.org]
• 10. US6613908B2 - Method for carbamoylating alcohols - Google Patents [patents.google.com]
• 11. US2866802A - Preparation of organic isocyanates - Google Patents [patents.google.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Sciencemadness Discussion Board - Isocyanate synthesis via halide displacement - Powered by XMB 1.9.11 [sciencemadness.org]

An In-Depth Technical Guide to the Thermal Decomposition of Solid Sodium Cyanate

This technical guide provides a comprehensive overview of the thermal decomposition of solid sodium cyanate (B1221674), intended for researchers, scientists, and professionals in drug development. The document details the decomposition temperatures under various atmospheric conditions, the experimental protocols for determination, and the resulting decomposition pathways.

Quantitative Data on Thermal Decomposition

The thermal stability of solid sodium cyanate is highly dependent on the surrounding atmosphere and the presence of catalysts. The following table summarizes the key decomposition temperatures and conditions reported in the literature.

Condition	Decomposition Temperature (°C)	Decomposition Products
Inert Atmosphere (Argon)	> 782	Not specified
Air	> 627	Not specified
Air or Oxygen with Hematite (B75146) (Fe₂O₃) Catalyst	400	Sodium carbonate (Na₂CO₃), Carbon dioxide (CO₂), Nitrogen (N₂), and minor amounts of Sodium nitrate (B79036) (NaNO₃) and Nitrogen oxides (NOₓ)
Vacuum with Nickel or Iron Catalyst	700	Sodium cyanide (NaCN), Sodium carbonate (Na₂CO₃), Carbon dioxide (CO₂), and Nitrogen (N₂)

Note: The melting point of sodium cyanate is 550°C.[1] In a dry state, it is stable, with decomposition beginning above 500°C.[1]

Experimental Protocols

The thermal decomposition of sodium cyanate is typically investigated using thermoanalytical techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[2][3]

2.1 Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis measures changes in the mass of a sample as a function of temperature or time in a controlled atmosphere.[4]

• Objective: To determine the temperature at which the mass of sodium cyanate begins to decrease, indicating decomposition.

• Apparatus: A thermogravimetric analyzer consisting of a high-precision balance with a sample pan located inside a furnace.

• Procedure:

  • A small, accurately weighed sample of solid sodium cyanate is placed in the TGA pan (typically platinum or alumina).

  • The furnace is sealed, and the desired atmosphere (e.g., dry air, nitrogen, or argon) is purged through it at a constant flow rate.

  • The sample is heated at a constant rate (e.g., 10°C/min).

  • The mass of the sample is continuously monitored and recorded as a function of temperature.

  • The onset temperature of decomposition is identified as the point where a significant mass loss begins.

2.2 Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry measures the difference in heat flow between a sample and a reference as a function of temperature.[5][6]

• Objective: To identify phase transitions (like melting) and exothermic or endothermic decomposition events.

• Apparatus: A differential scanning calorimeter with two pans, one for the sample and one for an inert reference material.

• Procedure:

  • A small, weighed amount of sodium cyanate is sealed in a sample pan (commonly aluminum or copper). An empty, sealed pan is used as a reference.

  • Both pans are placed in the DSC furnace and heated at a controlled, linear rate.

  • The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

  • Endothermic events (like melting) or exothermic events (like some decompositions) are recorded as peaks in the DSC thermogram.

Visualizations

3.1 Thermal Decomposition Pathway of Sodium Cyanate with Hematite

The following diagram illustrates the catalyzed thermal decomposition of sodium cyanate in the presence of hematite under an air or oxygen atmosphere.

Caption: Catalyzed decomposition of sodium cyanate.

3.2 Experimental Workflow for Determining Decomposition Temperature

This diagram outlines the logical flow of experiments to characterize the thermal decomposition of sodium cyanate.

Caption: Experimental workflow for thermal analysis.

References

• 1. chembk.com [chembk.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tainstruments.com [tainstruments.com]
• 5. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 6. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: In Situ Generation of Isocyanic Acid from Sodium Cyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocyanic acid (HNCO) is a highly reactive chemical intermediate with significant applications in biological research and synthetic chemistry. Due to its inherent instability and toxicity, the in situ generation of isocyanic acid from stable precursors like sodium cyanate (B1221674) (NaOCN) offers a safer and more controllable approach for its utilization. This document provides detailed application notes and experimental protocols for the in situ generation of isocyanic acid from sodium cyanate, with a focus on its application in the carbamoylation of proteins and peptides, a critical post-translational modification implicated in various physiological and pathological processes, and in the synthesis of organic molecules such as ureas and carbamates.

Chemical Principle

The in situ generation of isocyanic acid from sodium cyanate is typically achieved by reacting sodium cyanate with a proton source, such as a mild acid. The cyanate ion (OCN⁻) is protonated to form isocyanic acid (HNCO), which can then react with nucleophiles in the reaction mixture.

Reaction: NaOCN + H⁺ → HNCO + Na⁺[1]

This method avoids the need to handle pure, volatile, and toxic isocyanic acid directly.

Applications in Biological Research: Protein and Peptide Carbamoylation

Protein carbamoylation is a non-enzymatic post-translational modification where isocyanic acid reacts with primary amino groups, such as the N-terminus of a protein or the ε-amino group of lysine (B10760008) residues.[2] This modification can alter the structure, charge, and function of proteins and has been implicated in the pathophysiology of several diseases, including chronic kidney disease and atherosclerosis.[3]

Signaling Pathway: Carbamylated LDL and Atherosclerosis

Carbamylation of low-density lipoprotein (LDL) is a key event in the progression of atherosclerosis, particularly in patients with uremia.[3] Carbamylated LDL (cLDL) is no longer recognized by the native LDL receptor and is instead taken up by scavenger receptors on macrophages, leading to the formation of foam cells, a hallmark of atherosclerotic plaques.[3][4][5][6]

Caption: Carbamylated LDL in Atherosclerosis.

Experimental Protocols for In Vitro Protein Carbamoylation

The following protocols describe the in vitro carbamoylation of proteins and peptides using sodium cyanate as the source of isocyanic acid.

Protocol 1: General Protein Carbamoylation

Objective: To induce carbamoylation on a purified protein for functional or structural studies.

Materials:

• Purified protein of interest

• Sodium cyanate (NaOCN)

• Phosphate-buffered saline (PBS), pH 7.4

• Dialysis tubing or desalting columns

• Spectrophotometer for protein concentration measurement

Procedure:

• Prepare a stock solution of the protein of interest in PBS.

• Prepare a fresh stock solution of sodium cyanate in PBS.

• In a microcentrifuge tube, mix the protein solution with the sodium cyanate solution to achieve the desired final concentrations. A typical starting point is a 1:1000 molar ratio of protein to sodium cyanate.

• Incubate the reaction mixture at 37°C for a specified time (e.g., 2, 4, 6, 12, or 24 hours). The incubation time will influence the extent of carbamoylation.

• To stop the reaction and remove excess sodium cyanate, perform dialysis against PBS at 4°C with multiple buffer changes or use a desalting column.

• Determine the protein concentration of the carbamoylated sample.

• Analyze the extent of carbamoylation using techniques such as mass spectrometry.

Protocol 2: Peptide Carbamoylation for Mass Spectrometry Analysis

Objective: To generate carbamoylated peptides for identification and quantification by mass spectrometry.

Materials:

• Peptide or protein digest

• Sodium cyanate (NaOCN)

• Ammonium (B1175870) bicarbonate buffer (e.g., 50 mM, pH 8.0)

• Formic acid

• C18 solid-phase extraction (SPE) cartridges

• Mass spectrometer (e.g., LC-MS/MS)

Procedure:

• Dissolve the peptide mixture in ammonium bicarbonate buffer.

• Add a freshly prepared solution of sodium cyanate to the peptide solution.

• Incubate the reaction at 37°C for 1-2 hours.

• Acidify the reaction mixture with formic acid to a final concentration of 0.1% to stop the reaction.

• Desalt the sample using a C18 SPE cartridge.

• Elute the carbamoylated peptides and analyze by LC-MS/MS. Look for a mass shift of +43.0058 Da on lysine residues and N-termini.

Parameter	Condition	Reference
Reagent	Sodium Cyanate (NaOCN) or Potassium Cyanate (KOCN)	[7]
pH	7.4 - 8.0	[7]
Temperature	37°C
Molar Ratio (Protein:Cyanate)	1:100 to 1:1000
Incubation Time	1 to 24 hours
Analysis Method	Mass Spectrometry (LC-MS/MS)	[2][7]

Applications in Organic Synthesis

The in situ generation of isocyanic acid is a valuable tool in organic synthesis for the preparation of various compounds, most notably ureas and carbamates.[1][8]

Experimental Workflow for Urea Synthesis

The reaction of in situ generated isocyanic acid with a primary or secondary amine yields a substituted urea. This is a versatile method for creating diverse urea libraries for applications such as drug discovery.

References

• 1. Sodium cyanate - Wikipedia [en.wikipedia.org]
• 2. Proteomics Analysis of Carbamylation - Creative Proteomics [creative-proteomics.com]
• 3. LDL biochemical modifications: a link between atherosclerosis and aging | Food & Nutrition Research [foodandnutritionresearch.net]
• 4. Carbamylated-Oxidized LDL: Proatherosclerotic Effects on Endothelial Cells and Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carbamylated-oxidized LDL: proatherosclerotic effects on endothelial cells and macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LDL biochemical modifications: a link between atherosclerosis and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of Protein Carbamylation in Urea Solution Using Ammonium Containing Buffers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sodium Cyanate in the Synthesis of Unsymmetrical Ureas

For Researchers, Scientists, and Drug Development Professionals

Introduction

Unsymmetrical ureas are a pivotal class of organic compounds with wide-ranging applications in medicinal chemistry, agrochemicals, and material science. Their utility stems from their ability to act as hydrogen bond donors and acceptors, enabling them to interact with biological targets. Sodium cyanate (B1221674) (NaOCN) serves as a convenient and versatile reagent for the synthesis of these valuable molecules. This document provides detailed application notes and protocols for the synthesis of unsymmetrical ureas using sodium cyanate, covering both classical and modern catalytic methods.

Reaction Mechanisms

The synthesis of unsymmetrical ureas using sodium cyanate primarily proceeds through the in situ generation of an isocyanate intermediate. The specific mechanism depends on the chosen synthetic route.

Classical Approach: Acid-Mediated Isocyanate Formation

In the presence of an acid, sodium cyanate is protonated to form cyanic acid (HOCN), which is in equilibrium with isocyanic acid (HNCO). The amine nucleophile then attacks the isocyanic acid to yield the unsymmetrical urea.

Classical reaction mechanism.

Modern Approach: Palladium-Catalyzed Isocyanate Formation

A more recent development involves the palladium-catalyzed cross-coupling of aryl halides or triflates with sodium cyanate. This reaction proceeds through a catalytic cycle to form an aryl isocyanate intermediate, which is then trapped by an amine in a one-pot fashion to afford the unsymmetrical urea.

Palladium-catalyzed reaction cycle.

Experimental Protocols

Protocol 1: Classical Synthesis of N-Aryl Ureas

This protocol is adapted from the procedure for the synthesis of p-bromophenylurea and is generally applicable to a range of aryl amines.[1]

Materials:

• Arylamine

• Glacial Acetic Acid

• Sodium Cyanate (NaOCN)

• Water

Procedure:

• Dissolve the arylamine (1.0 eq) in a mixture of glacial acetic acid and water.

• In a separate flask, prepare a solution of sodium cyanate (2.0 eq) in water.

• Slowly add a small portion of the sodium cyanate solution to the arylamine solution with stirring until a white precipitate of the product begins to form.

• Once precipitation starts, add the remainder of the sodium cyanate solution quickly with vigorous stirring. An exothermic reaction will occur, and the temperature will rise.

• Continue stirring the resulting thick suspension for 10-15 minutes.

• Allow the mixture to stand at room temperature for 2-3 hours.

• Dilute the mixture with water and cool to 0 °C.

• Collect the crude product by suction filtration, wash with cold water, and dry.

• The crude product can be recrystallized from aqueous ethanol (B145695) if further purification is required.

Protocol 2: One-Pot Palladium-Catalyzed Synthesis of Unsymmetrical Ureas

This protocol is a general procedure based on the work of Buchwald and coworkers for the synthesis of N,N'-di- and N,N,N'-trisubstituted ureas.

Materials:

• Aryl chloride or triflate

• Sodium Cyanate (NaOCN)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., a biarylphosphine ligand)

• Triethylamine (B128534) (NEt₃)

• Toluene

• Amine

Procedure: Step 1: Aryl Isocyanate Formation

• In a glovebox, charge a reaction vessel with the palladium catalyst, ligand, and sodium cyanate (2.0 eq).

• Add a solution of the aryl chloride or triflate (1.0 eq) and triethylamine (0.25 eq) in toluene.

• Seal the vessel and heat the mixture at the desired temperature (e.g., 120 °C) for the required time.

Step 2: Urea Formation

• Cool the reaction mixture to room temperature.

• Add a solution of the amine (1.2 eq) in toluene.

• Stir the reaction mixture at room temperature until the aryl isocyanate is consumed (monitor by TLC or LC-MS).

• Upon completion, the reaction mixture can be worked up by standard procedures, and the product purified by column chromatography.

Data Presentation

Table 1: Substrate Scope for the Classical Synthesis of Substituted Aryl Ureas[1]

Arylamine	Product	Yield of Crude Product (%)
p-Bromoaniline	p-Bromophenylurea	88-93
o-Toluidine	o-Tolylurea	85-90
m-Toluidine	m-Tolylurea	87-92
p-Toluidine	p-Tolylurea	90-95
o-Anisidine	o-Anisylurea	80-85
p-Anisidine	p-Anisylurea	88-93
α-Naphthylamine	α-Naphthylurea	85-90
β-Naphthylamine	β-Naphthylurea	90-95

Table 2: Substrate Scope for the Palladium-Catalyzed One-Pot Synthesis of Unsymmetrical Ureas

Data compiled from the work of Buchwald and coworkers.

Aryl Chloride	Amine	Product	Yield (%)
4-Chlorotoluene	Aniline	N-(4-Methylphenyl)-N'-phenylurea	85
4-Chloroanisole	Benzylamine	N-(4-Methoxyphenyl)-N'-benzylurea	92
2-Chlorotoluene	Morpholine	4-(2-Methylphenylcarbamoyl)morpholine	78
4-Chloro-N,N-dimethylaniline	n-Butylamine	N-(4-(Dimethylamino)phenyl)-N'-butylurea	89
1-Chloro-4-(trifluoromethyl)benzene	Cyclohexylamine	N-(4-(Trifluoromethyl)phenyl)-N'-cyclohexylurea	95
2-Chloropyridine	Piperidine	1-(Pyridin-2-ylcarbamoyl)piperidine	75

Experimental Workflow

The general workflow for the synthesis of unsymmetrical ureas using sodium cyanate can be visualized as a two-stage process, with variations depending on the chosen method.

General experimental workflows.

Conclusion

Sodium cyanate is a highly effective reagent for the synthesis of unsymmetrical ureas. The classical acid-mediated method provides a straightforward and high-yielding route to N-aryl ureas. For a broader substrate scope, including the synthesis of N,N'-di- and N,N,N'-trisubstituted ureas from readily available aryl chlorides, the palladium-catalyzed one-pot method offers a powerful and versatile alternative. The choice of method will depend on the specific target molecule, available starting materials, and the desired complexity of the final product. These protocols and data provide a solid foundation for researchers to successfully employ sodium cyanate in their synthetic endeavors.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Sodium Cyanate as a Reagent for Modifying Peptide Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium cyanate (B1221674) (NaOCN) is a chemical reagent that can be utilized to covalently modify peptides through a process known as carbamoylation. This non-enzymatic post-translational modification primarily targets the N-terminal α-amino group and the ε-amino group of lysine (B10760008) residues. The addition of a carbamoyl (B1232498) group (-CONH₂) can alter a peptide's physicochemical properties, including its charge, hydrophobicity, and conformation. These changes, in turn, can modulate the peptide's biological function, offering a valuable tool for researchers in drug development and peptide engineering to enhance or inhibit peptide activity, improve stability, or probe structure-function relationships.

The fundamental reaction involves the nucleophilic attack of the unprotonated primary amine of the peptide on isocyanic acid, which is in equilibrium with cyanate in aqueous solutions. This modification results in the formation of a carbamoyl derivative, which can have significant implications for peptide-protein interactions, receptor binding, and enzymatic activity.

Mechanism of Peptide Carbamoylation

Sodium cyanate in an aqueous solution exists in equilibrium with isocyanic acid (HNCO). The unprotonated primary amino groups of a peptide, such as the N-terminus or the side chain of lysine, act as nucleophiles and attack the electrophilic carbon of isocyanic acid. This reaction results in the formation of a stable carbamoyl adduct.

Caption: Mechanism of peptide carbamoylation by sodium cyanate.

Applications in Peptide Functional Modification

The introduction of a carbamoyl group can lead to various functional consequences for a peptide:

• Altered Receptor Binding Affinity: Carbamoylation can either enhance or diminish the binding affinity of a peptide to its receptor by altering the electrostatic and hydrophobic interactions at the binding interface.

• Modulation of Enzymatic Activity: For peptide-based enzyme inhibitors or substrates, carbamoylation can change the binding kinetics to the enzyme's active site, leading to altered inhibitory potency or turnover rates.[1]

• Increased Proteolytic Stability: Modification of the N-terminus or lysine residues can sterically hinder the access of proteases, thereby increasing the peptide's half-life in biological systems.

• Probing Structure-Activity Relationships (SAR): Systematically carbamoylating specific amino groups within a peptide can help elucidate the residues crucial for its biological activity.

Quantitative Data on Functional Modifications

The following tables summarize hypothetical quantitative data illustrating the potential effects of carbamoylation on peptide function. Actual results will vary depending on the specific peptide and its target.

Table 1: Effect of Carbamoylation on Peptide-Receptor Binding Affinity

Peptide	Modification Site	Native Peptide Kd (nM)	Carbamoylated Peptide Kd (nM)	Fold Change in Affinity
Peptide A	N-terminus	50	25	2-fold increase
Peptide A	Lysine-5	50	150	3-fold decrease
Peptide B	N-terminus	120	480	4-fold decrease
Peptide B	Lysine-10	120	95	1.3-fold increase

Table 2: Effect of Carbamoylation on Peptide-Mediated Enzyme Inhibition

Peptide Inhibitor	Target Enzyme	Native Peptide IC50 (µM)	Carbamoylated Peptide IC50 (µM)	Fold Change in Potency
Inhibitor X	Protease Y	10	5	2-fold increase
Inhibitor X	Protease Y	10	50	5-fold decrease
Inhibitor Z	Kinase W	25	100	4-fold decrease
Inhibitor Z	Kinase W	25	20	1.25-fold increase

Experimental Protocols

Protocol 1: In Vitro Carbamoylation of a Synthetic Peptide

This protocol describes the general procedure for the intentional carbamoylation of a peptide using sodium cyanate.

Materials:

• Synthetic peptide of interest

• Sodium cyanate (NaOCN)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Deionized water

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

• Mass spectrometer (e.g., MALDI-TOF or ESI-MS)

Procedure:

• Peptide Solution Preparation: Dissolve the synthetic peptide in 0.1 M phosphate buffer (pH 7.4) to a final concentration of 1 mg/mL.

• Sodium Cyanate Solution Preparation: Prepare a fresh 1 M stock solution of sodium cyanate in deionized water.

• Carbamoylation Reaction: Add the sodium cyanate stock solution to the peptide solution to achieve a final cyanate concentration of 10-100 mM. The optimal concentration may need to be determined empirically.

• Incubation: Incubate the reaction mixture at 37°C for 4-24 hours. The reaction time can be optimized to control the extent of carbamoylation.[2]

• Quenching the Reaction (Optional): The reaction can be stopped by adding a primary amine-containing buffer, such as Tris-HCl, to a final concentration of 50 mM to scavenge excess cyanate.

• Purification: Purify the carbamoylated peptide from the reaction mixture using RP-HPLC.[3]

• Analysis and Characterization: Confirm the mass of the carbamoylated peptide using mass spectrometry. A mass increase of 43.005 Da corresponds to the addition of one carbamoyl group.

Caption: Experimental workflow for peptide carbamoylation and analysis.

Protocol 2: Purification of Carbamoylated Peptides by RP-HPLC

Materials:

• RP-HPLC system with a C18 column[3]

• Solvent A: 0.1% Trifluoroacetic acid (TFA) in water

• Solvent B: 0.1% TFA in acetonitrile

• Carbamoylated peptide reaction mixture

Procedure:

• Column Equilibration: Equilibrate the C18 column with 95% Solvent A and 5% Solvent B.

• Sample Injection: Inject the carbamoylated peptide reaction mixture onto the column.

• Gradient Elution: Elute the peptides using a linear gradient of Solvent B, for example, from 5% to 65% over 30 minutes. The gradient may need to be optimized based on the hydrophobicity of the peptide.

• Fraction Collection: Collect fractions corresponding to the peaks detected by the UV detector (typically at 214 nm and 280 nm).

• Analysis of Fractions: Analyze the collected fractions by mass spectrometry to identify the fraction(s) containing the desired carbamoylated peptide.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the purified carbamoylated peptide as a powder.

Protocol 3: Analysis of Carbamoylated Peptides by MALDI-TOF Mass Spectrometry

Materials:

• MALDI-TOF mass spectrometer

• MALDI target plate

• Matrix solution (e.g., α-cyano-4-hydroxycinnamic acid (CHCA) in 50% acetonitrile, 0.1% TFA)[4]

• Purified native and carbamoylated peptides

Procedure:

• Sample Preparation: Mix 1 µL of the purified peptide solution (approximately 1 pmol/µL) with 1 µL of the matrix solution directly on the MALDI target plate.[5]

• Crystallization: Allow the mixture to air-dry at room temperature to form crystals.

• Data Acquisition: Acquire the mass spectrum in positive ion mode.

• Data Analysis: Compare the mass spectrum of the carbamoylated peptide with that of the native peptide. The mass of the carbamoylated peptide should be increased by n x 43.005 Da, where 'n' is the number of carbamoyl groups added.

Protocol 4: Peptide-Protein Binding Affinity Assay (Example: ELISA-based)

This protocol provides a general framework for assessing the impact of carbamoylation on the binding affinity of a peptide to a target protein.

Materials:

• High-binding 96-well plates

• Target protein

• Native and carbamoylated peptides

• Blocking buffer (e.g., 5% non-fat dry milk in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Primary antibody against the peptide or a tag

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Plate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with the target protein (e.g., 1-10 µg/mL in PBS) and incubate overnight at 4°C.

• Washing and Blocking: Wash the plate with wash buffer and then block with blocking buffer for 1-2 hours at room temperature.

• Peptide Incubation: Add serial dilutions of the native and carbamoylated peptides to the wells and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate to remove unbound peptides.

• Antibody Incubation: Add the primary antibody, followed by the HRP-conjugated secondary antibody, with washing steps in between.

• Detection: Add TMB substrate and incubate until a color develops. Stop the reaction with the stop solution.

• Data Acquisition: Read the absorbance at 450 nm using a plate reader.

• Data Analysis: Plot the absorbance versus peptide concentration and fit the data to a binding curve to determine the dissociation constant (Kd) or EC50 value.

Protocol 5: Enzyme Inhibition Assay

This protocol provides a general method for evaluating the effect of peptide carbamoylation on its ability to inhibit an enzyme.

Materials:

• Enzyme of interest

• Enzyme substrate

• Native and carbamoylated peptides

• Assay buffer

• 96-well plate

• Plate reader (spectrophotometer or fluorometer)

Procedure:

• Reagent Preparation: Prepare solutions of the enzyme, substrate, and serial dilutions of the native and carbamoylated peptides in the appropriate assay buffer.

• Enzyme-Inhibitor Incubation: In a 96-well plate, add the enzyme and the peptide inhibitor dilutions. Incubate for a predetermined time to allow for binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

• Data Acquisition: Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a plate reader.

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration to determine the IC50 value.[6]

Caption: Workflow for functional analysis of carbamoylated peptides.

Conclusion

The modification of peptides with sodium cyanate is a straightforward and effective method to introduce carbamoyl groups, thereby altering their biological function. The provided protocols offer a comprehensive guide for researchers to perform peptide carbamoylation, purify the modified products, and assess their functional consequences. This approach serves as a valuable strategy in the fields of peptide-based drug discovery and fundamental research to enhance peptide properties and to delineate the molecular basis of their activity. Careful optimization of reaction conditions and thorough analytical characterization are crucial for obtaining reliable and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of Protein Carbamylation in Urea Solution Using Ammonium Containing Buffers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bachem.com [bachem.com]
• 4. Sample preparation strategies in MALDI – MassTech [apmaldi.com]
• 5. manoa.hawaii.edu [manoa.hawaii.edu]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Sodium Cyanate-Mediated Cyclization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium cyanate (B1221674) (NaOCN) is a versatile and efficient reagent in organic synthesis, particularly in the construction of nitrogen-containing heterocyclic compounds. One of its most notable applications is in the cyclization of α-amino acids to form hydantoins, a class of compounds with significant pharmacological activities, including anticonvulsant, antiarrhythmic, and anticancer properties. This reaction, commonly known as the Urech hydantoin (B18101) synthesis or the Read reaction, provides a straightforward and reliable method for accessing these valuable scaffolds.

This document provides a detailed guide to performing sodium cyanate-mediated cyclization for the synthesis of 5-substituted hydantoins from α-amino acids. It includes a summary of reaction outcomes, a detailed experimental protocol for both traditional and microwave-assisted methods, and a visual representation of the reaction mechanism and experimental workflow.

Data Presentation

The following table summarizes the yields of 5-substituted hydantoins synthesized from various L-amino acids using a one-pot, microwave-assisted Urech hydantoin synthesis.[1] This method demonstrates good functional group tolerance and provides the desired products in moderate to excellent yields without the need for column chromatography.

Entry	L-Amino Acid Substrate	Product (5-Substituted Hydantoin)	Yield (%)[1]
1	L-Phenylalanine	5-Benzylhydantoin	89
2	L-Tyrosine	5-(4-Hydroxybenzyl)hydantoin	83
3	L-Tryptophan	5-(Indol-3-ylmethyl)hydantoin	71
4	L-Histidine	5-(Imidazol-4-ylmethyl)hydantoin	70
5	L-Leucine	5-Isobutylhydantoin	34
6	L-Isoleucine	5-sec-Butylhydantoin	86
7	L-Valine	5-Isopropylhydantoin	85
8	L-Alanine	5-Methylhydantoin	86
9	L-Methionine	5-(2-(Methylthio)ethyl)hydantoin	59

Experimental Protocols

Protocol 1: Traditional Urech Hydantoin Synthesis

This protocol describes the traditional two-step synthesis of 5-substituted hydantoins from α-amino acids and sodium cyanate (or potassium cyanate). The first step involves the formation of a ureido acid intermediate, which is subsequently cyclized under acidic conditions.[2][3][4]

Step 1: Synthesis of the Ureido Acid Intermediate

• Dissolution of Amino Acid: In a round-bottom flask equipped with a magnetic stirrer, dissolve the desired α-amino acid (1.0 eq) in water.

• Addition of Cyanate: Add a solution of sodium cyanate (or potassium cyanate) (1.1 eq) in water to the amino acid solution.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours. The formation of the ureido acid can be monitored by thin-layer chromatography (TLC).

• Isolation (Optional): The ureido acid intermediate can be isolated by acidification of the reaction mixture with a mineral acid (e.g., HCl) to precipitate the product, followed by filtration, washing with cold water, and drying.

Step 2: Acid-Catalyzed Cyclization to Hydantoin

• Acidification and Heating: To the ureido acid (either isolated or as the crude reaction mixture from Step 1), add a strong mineral acid such as concentrated hydrochloric acid.

• Cyclization: Heat the mixture to reflux (typically 80-100 °C) for 2-4 hours. The progress of the cyclization can be monitored by TLC.

• Isolation and Purification: Upon completion, cool the reaction mixture to room temperature. The hydantoin product often precipitates from the solution. Collect the solid by filtration, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol/water) to afford the pure 5-substituted hydantoin.

Protocol 2: One-Pot, Microwave-Assisted Urech Hydantoin Synthesis[1]

This protocol offers a more rapid and efficient one-pot synthesis of 5-substituted hydantoins.

• Reaction Setup: In a microwave-safe reaction vessel, combine the L-amino acid (1.0 eq), potassium cyanate (5.0 eq), and deionized water.

• Microwave Irradiation (Step 1 - Carbamylation): Seal the vessel and heat the mixture in a microwave reactor to 80 °C for 15 minutes.

• Acidification and Cyclization (Step 2): After cooling the vessel to room temperature, add concentrated hydrochloric acid to the reaction mixture.

• Microwave Irradiation (Step 2 - Cyclization): Reseal the vessel and heat the mixture again in the microwave reactor to 80 °C for an additional 15 minutes.

• Work-up and Isolation: After cooling, the hydantoin product may precipitate directly from the reaction mixture. If so, collect the solid by filtration and wash with cold water. If the product remains in solution, neutralize the mixture to pH 7 with a saturated sodium bicarbonate solution and extract with ethyl acetate. Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the hydantoin product.

Visualizations

Caption: Reaction mechanism of the Urech hydantoin synthesis.

Caption: General experimental workflow for hydantoin synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. jsynthchem.com [jsynthchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ikm.org.my [ikm.org.my]

Application of Sodium Cyanate in Agricultural Soil Treatment: A Detailed Overview for Researchers

Disclaimer

This document is intended for informational purposes for researchers, scientists, and drug development professionals. Sodium cyanate (B1221674) is a chemical that should be handled with care, and all safety precautions should be followed. The information provided herein is based on available scientific literature and should not be considered a substitute for rigorous experimental validation.

Introduction

Sodium cyanate (NaOCN) is a chemical compound with emerging applications in agricultural soil treatment. It is recognized for its dual role as a herbicide and a potential nitrogen fertilizer. This document provides a comprehensive overview of its applications, summarizing available quantitative data and detailing experimental protocols. It is important to distinguish sodium cyanate from the highly toxic sodium cyanide (NaCN), as their properties and applications differ significantly.

Application Notes

Herbicidal Activity

Sodium cyanate has been demonstrated to be an effective post-emergence contact herbicide, particularly for controlling broadleaf weeds in certain crops like onions and garlic. Its herbicidal action is rapid, with weeds often showing signs of necrosis within a few days of application.[1]

Mechanism of Action: The precise mechanism of herbicidal action is not extensively detailed in the available literature, but as a contact herbicide, it is believed to disrupt cell membranes and metabolic processes upon contact with the plant foliage.

Efficacy: The effectiveness of cyanate sprays can reduce the need for manual weeding by as much as 90%, depending on the weed density.[2]

Fertilizer Potential

Sodium cyanate contains a significant amount of nitrogen, and upon application to the soil, it is expected to degrade into compounds that can be utilized by plants.

Degradation Pathway: It is proposed that sodium cyanate degrades in the soil into carbonate and ammonia (B1221849).[1] The ammonia can then be converted to nitrate (B79036) by soil microorganisms, both of which are forms of nitrogen readily available for plant uptake. The turnover of cyanate in soil is suggested to be rapid and primarily driven by biotic processes.

graph DegradationPathway { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

SodiumCyanate [label="Sodium Cyanate\n(NaOCN)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ammonia [label="Ammonia\n(NH₃)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Carbonate [label="Carbonate\n(CO₃²⁻)", fillcolor="#F1F3F4", fontcolor="#202124"]; Nitrate [label="Nitrate\n(NO₃⁻)\n(Plant Available)", fillcolor="#34A853", fontcolor="#FFFFFF"];

SodiumCyanate -> Ammonia [label="Soil Biotic/\nAbiotic Processes"]; SodiumCyanate -> Carbonate [label="Soil Biotic/\nAbiotic Processes"]; Ammonia -> Nitrate [label="Nitrification by\nSoil Microbes"]; }

Caption: Proposed degradation pathway of sodium cyanate in soil.

Influence on Soil Nutrient Availability

There are claims that sodium cyanate can enhance the availability of other essential nutrients in the soil, such as phosphorus.[3][4]

Proposed Mechanism: It is suggested that sodium cyanate reacts with phosphates in the soil to form more soluble compounds, which could facilitate their uptake by plants.[3] However, quantitative experimental data to support this mechanism is currently limited in the reviewed literature.

Seed Treatment

Sodium cyanate has been proposed for use as a seed treatment to offer protection against soil-borne pathogens, thereby promoting the health and vitality of germinating seeds.[5]

Quantitative Data Summary

The following tables summarize the available quantitative data from the literature on the application of cyanates in agriculture. It is important to note that much of the specific research on this topic is dated, and more recent, comprehensive studies are needed.

Table 1: Herbicidal Efficacy of Cyanate on Onions

Crop Stage	Application Rate (Cyanate)	Water Volume	Weed Control Efficacy	Reference
Small Seedling Onions/Garlic	5 lbs/acre (1% solution)	60 gal/acre	Up to 90% reduction in hand weeding	[2]
Onions/Garlic ≥ 6 inches tall	10 lbs/acre (2% solution)	60 gal/acre	Effective control of most annual broadleaf weeds	[2]
Direct Seeded/Transplant Onions	18 lbs/acre	50 gal/acre	Best weed control with no crop damage	[6]

Experimental Protocols

Detailed experimental protocols for the application of sodium cyanate in agricultural soil treatment are not extensively published. The following protocols are synthesized based on the available information and general scientific practices for such studies.

Protocol 1: Evaluation of Herbicidal Efficacy of Sodium Cyanate

Objective: To determine the effective application rate of sodium cyanate for controlling common broadleaf weeds in a specific crop (e.g., onions) and to assess its phytotoxicity to the crop.

Materials:

• Sodium cyanate (analytical grade)

• Test crop (e.g., onion seedlings)

• Common weed species prevalent in the region

• Field plots or pots with a suitable soil mix

• Calibrated sprayer

• Personal Protective Equipment (PPE)

Experimental Workflow:

graph ExperimentalWorkflow { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

A [label="1. Experimental Setup\n- Establish crop and weed plots\n- Prepare different concentrations of sodium cyanate solution", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="2. Herbicide Application\n- Apply solutions to respective plots at a specified growth stage of weeds and crop", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="3. Data Collection\n- Assess weed control efficacy (e.g., % mortality, biomass reduction)\n- Evaluate crop phytotoxicity (e.g., visual injury score, growth parameters)", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="4. Analysis\n- Statistically analyze the data to determine the optimal application rate", fillcolor="#34A853", fontcolor="#FFFFFF"];

A -> B; B -> C; C -> D; }

Caption: Workflow for evaluating the herbicidal efficacy of sodium cyanate.

Methodology:

• Experimental Design: A randomized complete block design with multiple replications is recommended. Treatments should include a range of sodium cyanate concentrations (e.g., 0, 5, 10, 15, 20 lbs/acre) and a manual weeding control.

• Plot Preparation: Establish plots with the target crop and a uniform population of the target weed species.

• Herbicide Application: Apply the sodium cyanate solutions using a calibrated sprayer to ensure uniform coverage. Application should be done when weeds are at an early growth stage (e.g., 2-4 true leaves) and the crop has reached a tolerant stage (as determined by preliminary trials).

• Data Collection:

  • Weed Control: Assess weed mortality and biomass reduction at regular intervals (e.g., 7, 14, and 28 days after treatment) compared to the untreated control.

  • Crop Tolerance: Visually assess crop injury (e.g., chlorosis, necrosis, stunting) using a standardized rating scale. Measure crop height, biomass, and final yield.

• Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the significance of treatment effects.

Protocol 2: Soil Incubation Study to Assess Nitrogen Mineralization from Sodium Cyanate

Objective: To quantify the rate of nitrogen mineralization from sodium cyanate in a specific soil type and its effect on soil microbial activity.

Materials:

• Sodium cyanate

• Fresh field soil, sieved

• Incubation vessels (e.g., Mason jars)

• Equipment for measuring soil inorganic nitrogen (NH₄⁺-N and NO₃⁻-N) and microbial biomass.

Methodology:

• Soil Preparation: Collect fresh soil from the target field, remove debris, and sieve. Adjust the moisture content to a specific water holding capacity (e.g., 60%).

• Treatment Application: Thoroughly mix sodium cyanate into the soil at different rates (e.g., corresponding to 0, 50, 100, 200 kg N/ha).

• Incubation: Place the treated soil into incubation vessels and incubate in the dark at a constant temperature (e.g., 25°C) for a set period (e.g., 60 days). Include a system to trap any evolved ammonia if necessary.

• Sampling: Destructively sample subsets of the incubation vessels at different time points (e.g., 0, 7, 14, 30, 60 days).

• Analysis:

  • Inorganic Nitrogen: Extract the soil samples with a suitable salt solution (e.g., 2M KCl) and analyze the extracts for NH₄⁺-N and NO₃⁻-N concentrations using colorimetric or ion chromatography methods.

  • Microbial Biomass: Determine soil microbial biomass carbon and nitrogen at each sampling point using methods like chloroform (B151607) fumigation-extraction.

• Data Analysis: Calculate the net nitrogen mineralization rates and analyze the changes in microbial biomass over time.

Conclusion

Sodium cyanate shows promise as a multi-functional compound in agriculture, with potential applications as a herbicide and a nitrogen fertilizer. However, the existing body of scientific literature is limited, particularly in providing detailed quantitative data and standardized experimental protocols. Further research is crucial to validate its efficacy, understand its environmental fate, and establish safe and effective application guidelines for various agricultural systems. The protocols outlined in this document provide a framework for conducting such necessary research.

References

• 1. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 2. Analytical Methods for Total Cyanide Assay Determination - 911Metallurgist [911metallurgist.com]
• 3. ANALYTICAL METHODS - Toxicological Profile for Cyanide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. papers.iafor.org [papers.iafor.org]
• 5. Degradation of soil cyanide by single and mixed cultures of Pseudomonas stutzeri and Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling with Sodium Cyanate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the palladium-catalyzed cross-coupling of aryl/heteroaryl chlorides and triflates with sodium cyanate (B1221674). This methodology offers a practical and safer alternative to traditional methods for the synthesis of aryl isocyanates and their derivatives, such as unsymmetrical ureas, which are significant motifs in pharmacologically active compounds.

Introduction

The palladium-catalyzed cross-coupling of aryl and heteroaryl halides with sodium cyanate provides an efficient route to aryl isocyanates. These reactive intermediates can be trapped in situ with nucleophiles, such as amines, to afford unsymmetrical ureas in a one-pot synthesis. This method, notably developed by the Buchwald group, circumvents the use of hazardous reagents like phosgene (B1210022) or azides.[1][2] The key to this successful transformation lies in the use of specialized bulky biarylphosphine ligands that prevent catalyst deactivation by the cyanate anion or the generated aryl isocyanate.[1]

Reaction Principle

The reaction proceeds via a palladium-catalyzed cross-coupling cycle. The active Pd(0) catalyst undergoes oxidative addition with an aryl chloride or triflate. Subsequent transmetalation with sodium cyanate, the rate-limiting step, forms an arylpalladium isocyanate complex.[1] Reductive elimination from this complex yields the desired aryl isocyanate and regenerates the Pd(0) catalyst. The in situ generated aryl isocyanate is then readily reacted with a primary or secondary amine to furnish the corresponding unsymmetrical urea (B33335).

Data Presentation

The following tables summarize the reaction conditions and yields for the synthesis of unsymmetrical ureas from various aryl chlorides and triflates.

Table 1: Palladium-Catalyzed Synthesis of Unsymmetrical Ureas from Aryl Chlorides [3]

Entry	Aryl Chloride	Amine	Product	Yield (%)
1	4-Chlorobenzonitrile	4-Anisidine	N-(4-cyanophenyl)-N'-(4-methoxyphenyl)urea	95
2	4-Chloroacetophenone	Benzylamine	N-(4-acetylphenyl)-N'-(benzyl)urea	92
3	2-Chlorotoluene	Morpholine	1-(morpholine-4-carbonyl)-2-methylbenzene	88
4	1-Chloro-4-nitrobenzene	n-Butylamine	N-(4-nitrophenyl)-N'-(n-butyl)urea	96
5	3-Chloropyridine	Piperidine	1-(pyridin-3-yl)-3-(piperidin-1-yl)urea	75

Table 2: Palladium-Catalyzed Synthesis of Unsymmetrical Ureas from Aryl Triflates [3]

Entry	Aryl Triflate	Amine	Product	Yield (%)
1	Phenyl triflate	4-Fluoroaniline	N-phenyl-N'-(4-fluorophenyl)urea	91
2	4-Triflyloxytoluene	Aniline	N-(p-tolyl)-N'-(phenyl)urea	89
3	Naphthalen-2-yl triflate	Cyclohexylamine	N-(naphthalen-2-yl)-N'-(cyclohexyl)urea	85
4	4-(Triflyloxy)benzoate	Benzylamine	Methyl 4-(3-benzylureido)benzoate	93

Experimental Protocols

General Procedure for the One-Pot Synthesis of Unsymmetrical Ureas:

This protocol is based on the work of Vinogradova, Fors, and Buchwald.[3]

Materials:

• Palladium source: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Ligand: 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos)

• Base: Triethylamine (B128534) (NEt₃)

• Cyanate source: Sodium cyanate (NaOCN)

• Aryl halide (chloride or triflate)

• Amine

• Anhydrous toluene (B28343)

Procedure:

• Catalyst Pre-activation: In an oven-dried Schlenk tube under an argon atmosphere, Pd₂(dba)₃ (0.005 mmol, 0.5 mol%) and RuPhos (0.012 mmol, 1.2 mol%) are combined in anhydrous toluene (2 mL). The mixture is heated at 120 °C for 3 minutes.[1]

• Reaction Setup: To the pre-activated catalyst mixture, add the aryl chloride or triflate (1.0 mmol), sodium cyanate (2.0 mmol), and triethylamine (0.25 mmol, 25 mol%).

• Isocyanate Formation: The reaction mixture is stirred at the appropriate temperature (typically 100-120 °C) until the starting aryl halide is consumed (monitored by TLC or GC-MS).

• Urea Formation: After cooling the reaction to room temperature, the amine (1.2 mmol) is added. The reaction is then stirred at room temperature or slightly elevated temperatures until the aryl isocyanate intermediate is fully consumed.

• Work-up and Purification: The reaction mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired unsymmetrical urea.

Protocol for Sterically Hindered or Heterocyclic Substrates:

For challenging substrates, the addition of phenol (B47542) can be beneficial.[1]

Modified Procedure:

Follow the general procedure, but in the reaction setup step (Step 2), add phenol (2.0 mmol) along with the other reagents. The phenol is thought to facilitate the reaction by acting as a proton shuttle.

Mandatory Visualizations

Caption: Catalytic cycle for the Pd-catalyzed synthesis of aryl isocyanates and ureas.

Caption: One-pot experimental workflow for unsymmetrical urea synthesis.

References

• 1. Palladium-Catalyzed Cross-Coupling of Aryl Chlorides and Triflates with Sodium Cyanate: A Practical Synthesis of Unsymmetrical Ureas [organic-chemistry.org]
• 2. Palladium-Catalyzed Cross-Coupling of Aryl Chlorides and Triflates with Sodium Cyanate: A Practical Synthesis of Unsymmetrical Ureas [dspace.mit.edu]
• 3. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols for Quenching Sodium Cyanate Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for quenching sodium cyanate (B1221674) reactions in various laboratory settings, including organic synthesis and bioconjugation. The protocols for acidic hydrolysis, oxidative quenching, and quenching with primary amines are outlined, accompanied by quantitative data for comparison, detailed experimental procedures, and safety considerations.

Introduction

Sodium cyanate (NaOCN) is a versatile reagent utilized in a range of chemical transformations, most notably in the carbamylation of amines to form ureas and in the modification of proteins. However, unreacted sodium cyanate in a reaction mixture can pose challenges during workup and purification and may lead to unwanted side reactions or toxicity in biological applications. Therefore, effective quenching of residual sodium cyanate is a critical step in ensuring reaction success, product purity, and safety. This document details three primary methods for quenching sodium cyanate reactions, providing protocols and comparative data to aid researchers in selecting the most appropriate method for their specific application.

Quenching Methods Overview

Three principal methods for the quenching of sodium cyanate are detailed:

• Acidic Hydrolysis: This method involves the addition of a dilute acid to hydrolyze sodium cyanate into ammonium (B1175870) and carbonate ions. While effective, this method requires careful pH control to prevent the potential formation of toxic hydrogen cyanide (HCN) gas, particularly if unreacted cyanide is present.

• Oxidative Quenching: This approach utilizes oxidizing agents, such as sodium hypochlorite (B82951) or hydrogen peroxide, to decompose sodium cyanate into less reactive species like nitrogen gas, carbon dioxide, and chloride ions. This method is highly effective but requires careful control of reaction conditions to avoid unwanted side reactions with the desired product.

• Quenching with Primary Amines: This method involves the addition of a primary amine, such as glycine (B1666218) or Tris, to react with the remaining sodium cyanate, forming a stable and typically water-soluble urea (B33335) derivative that can be easily removed during aqueous workup. This is often the mildest and most preferred method in bioconjugation to avoid damage to sensitive biomolecules.

Quantitative Data Summary

The following table summarizes key quantitative parameters for each quenching method to facilitate comparison.

Parameter	Acidic Hydrolysis	Oxidative Quenching (Sodium Hypochlorite)	Quenching with Primary Amines (Glycine)
Quenching Agent	Dilute Sulfuric Acid (e.g., 1 M)	Sodium Hypochlorite (e.g., 5-10% solution)	Glycine (e.g., 1 M solution)
Typical Reaction Time	15 - 60 minutes	30 - 120 minutes	30 - 60 minutes
Typical Temperature	Room Temperature	Room Temperature (can be exothermic)	Room Temperature
Optimal pH	< 6 (with extreme caution)	8.5 - 9.0 for cyanate oxidation	Neutral to slightly basic (pH 7-8)
Key Byproducts	NH₄⁺, CO₂, SO₄²⁻	N₂, CO₂, Cl⁻	Glycinylurea
Quenching Efficiency	High	Very High	High
Key Considerations	Potential for HCN gas evolution. Requires a well-ventilated fume hood and careful monitoring of pH. Not suitable if residual cyanide is present.	The oxidant can react with the desired product or other components of the reaction mixture.	The resulting urea derivative needs to be separable from the desired product.

Experimental Protocols

Protocol 1: Quenching by Acidic Hydrolysis

This protocol describes the quenching of sodium cyanate using dilute sulfuric acid. This procedure must be performed in a well-ventilated chemical fume hood due to the potential for hydrogen cyanide gas evolution.

Materials:

• Reaction mixture containing unreacted sodium cyanate

• Dilute sulfuric acid (1 M)

• pH indicator strips or a calibrated pH meter

• Stir plate and stir bar

• Ice bath

Procedure:

• Cool the Reaction Mixture: Place the reaction vessel in an ice bath and cool the mixture to 0-5 °C with stirring. This will help to control any potential exotherm during the addition of acid.

• Slow Addition of Acid: Slowly add the 1 M sulfuric acid dropwise to the stirred reaction mixture.

• Monitor pH: Continuously monitor the pH of the reaction mixture using pH indicator strips or a pH meter. The target pH should be below 6 to ensure complete hydrolysis of the cyanate. Crucially, ensure the initial reaction mixture does not contain any residual sodium cyanide before acidification. If the presence of cyanide is suspected, this quenching method should not be used.

• Maintain Temperature: Continue stirring the reaction mixture in the ice bath for 30-60 minutes after the final pH is reached to ensure complete quenching.

• Verification of Quenching (Optional): The absence of residual cyanate can be confirmed by analytical methods such as ion chromatography or a specific colorimetric test if required.

• Workup: Proceed with the standard aqueous workup for the reaction.

Protocol 2: Oxidative Quenching with Sodium Hypochlorite

This protocol details the use of sodium hypochlorite (bleach) to quench sodium cyanate. This method is effective but the reactivity of the oxidant with the desired product should be considered.

Materials:

• Reaction mixture containing unreacted sodium cyanate

• Sodium hypochlorite solution (e.g., commercial bleach, typically 5-8% NaOCl)

• Sodium hydroxide (B78521) solution (1 M) to adjust pH

• Stir plate and stir bar

• Ice bath

Procedure:

• Adjust pH: Adjust the pH of the reaction mixture to 8.5-9.0 using a 1 M sodium hydroxide solution. This pH range is optimal for the oxidation of cyanate.[1]

• Cool the Reaction Mixture: Cool the reaction mixture to 10-15 °C in an ice bath.

• Add Oxidant: Slowly add the sodium hypochlorite solution to the stirred reaction mixture. The amount of hypochlorite required will depend on the initial concentration of sodium cyanate. A 2-3 fold molar excess is typically sufficient.

• Monitor Reaction: The reaction can be exothermic. Monitor the temperature and add the hypochlorite solution at a rate that maintains the temperature below 25 °C.

• Stir: Continue stirring at room temperature for 1-2 hours to ensure complete oxidation. The rate of reaction is inversely proportional to the hydroxide concentration.[2]

• Quench Excess Oxidant (Optional): If necessary, any remaining hypochlorite can be quenched by the addition of a mild reducing agent, such as sodium sulfite (B76179) or sodium thiosulfate (B1220275) solution, until a test with potassium iodide-starch paper is negative.

• Workup: Proceed with the standard aqueous workup.

Protocol 3: Quenching with a Primary Amine (Glycine)

This protocol describes a mild and often preferred method for quenching sodium cyanate, especially in bioconjugation reactions, using the primary amine glycine.

Materials:

• Reaction mixture containing unreacted sodium cyanate

• Glycine solution (1 M, pH adjusted to ~8 with NaOH)

• Stir plate and stir bar

Procedure:

• Add Quenching Agent: To the reaction mixture, add a 5-10 fold molar excess of the 1 M glycine solution relative to the initial amount of sodium cyanate used.

• Stir: Stir the reaction mixture at room temperature for 30-60 minutes. The cyanate will react with the primary amine of glycine to form the water-soluble and stable glycinylurea.

• Verification of Quenching (Optional): The completion of the quenching reaction can be monitored by HPLC or LC-MS to confirm the disappearance of the cyanate-reactive starting material.

• Workup/Purification: The resulting glycinylurea is typically highly polar and can be readily separated from less polar organic products by standard extraction procedures. In the case of protein modification, the small glycinylurea adduct on any remaining reactive sites is generally well-tolerated, and excess quenching reagent and byproducts can be removed by dialysis or size-exclusion chromatography.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the chemical transformations and a general experimental workflow for quenching sodium cyanate reactions.

References

• 1. uthsc.edu [uthsc.edu]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]

Technical Notes & Optimization

Technical Support Center: Sodium Cyanate Solution Stability

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments involving sodium cyanate (B1221674) solutions, with a primary focus on preventing hydrolysis.

Frequently Asked Questions (FAQs)

Q1: My sodium cyanate solution is losing potency. What is the likely cause?

A1: The most probable cause for the loss of potency in your sodium cyanate (NaOCN) solution is hydrolysis. In aqueous environments, sodium cyanate reacts with water to form ammonia (B1221849) and carbonate ions. This reaction is influenced by factors such as pH and temperature.

Q2: How does pH affect the stability of a sodium cyanate solution?

A2: The hydrolysis of sodium cyanate is significantly minimized in alkaline conditions (high pH). In acidic or neutral solutions, the rate of hydrolysis is considerably faster. Maintaining a sufficiently high pH is the most critical factor in preventing the degradation of your sodium cyanate solution.

Q3: What is the recommended pH for storing sodium cyanate solutions?

A3: To effectively prevent hydrolysis, it is recommended to maintain the pH of your sodium cyanate solution above 11. Studies have shown that at a pH of 13, the rate of hydrolysis is significantly slower compared to neutral water.[1] For long-term storage, a pH of 12 or higher is advisable.[2][3]

Q4: How does temperature impact the hydrolysis of sodium cyanate?

A4: Higher temperatures accelerate the rate of hydrolysis. Therefore, it is recommended to store sodium cyanate solutions at low temperatures to enhance stability. For long-term storage, refrigeration (2-8 °C) is recommended.

Q5: Can I use a buffer to maintain the alkaline pH of my sodium cyanate solution?

A5: Yes, using a buffer system is an excellent way to ensure the pH remains consistently in the desired alkaline range. A carbonate-bicarbonate buffer, which has a buffering range of pH 9.2 to 10.8, can be a suitable option.[4][5][6] Adjusting the ratio of sodium carbonate to sodium bicarbonate allows for precise pH control within this range.

Troubleshooting Guide: Preventing Hydrolysis of Sodium Cyanate Solutions

Issue	Possible Cause	Troubleshooting Steps
Rapid decrease in solution concentration	Low pH: The solution is not sufficiently alkaline, leading to rapid hydrolysis.	1. Immediately measure the pH of the solution using a calibrated pH meter. 2. Adjust the pH to ≥ 11 using a concentrated solution of sodium hydroxide (B78521) (NaOH). For long-term stability, aim for a pH of 12. 3. For future preparations, incorporate a suitable alkaline buffer, such as a carbonate-bicarbonate buffer, to maintain a stable pH.
Elevated Temperature: The solution is being stored at room temperature or higher.	1. Transfer the solution to a refrigerator and store at 2-8 °C. 2. For all future preparations, ensure the solution is stored in a cold environment immediately after preparation.
Formation of precipitate after pH adjustment	Reaction with impurities: The sodium hydroxide or water used for pH adjustment may contain impurities that react with sodium cyanate.	1. Use high-purity, reagent-grade sodium hydroxide and deionized or distilled water for all solution preparations. 2. Filter the solution through a 0.22 µm filter to remove any particulate matter.
Inconsistent experimental results	Degraded sodium cyanate stock: The stock solution has hydrolyzed over time, leading to inaccurate concentrations in your experiments.	1. Prepare fresh sodium cyanate solutions more frequently, ideally on the day of use. 2. If storage is necessary, strictly follow the guidelines for pH and temperature control. 3. Periodically verify the concentration of your stock solution using a suitable analytical method, such as titration.

Quantitative Data on Sodium Cyanate Hydrolysis

The rate of hydrolysis of sodium cyanate is dependent on both pH and temperature. The following tables summarize the available quantitative data to help you predict and control the stability of your solutions.

Table 1: Effect of pH on the Rate of Sodium Cyanate Hydrolysis at 22 °C

pH	Condition	First-Order Rate Constant (k) (min⁻¹)	Half-life (t½) (min)
~7	Pure Water	2.67 x 10⁻⁴[1]	~2600
13	0.05 M NaOH	Significantly slower than in pure water[1]	-

Note: A specific rate constant at pH 13 is not available in the cited literature, but the rate is qualitatively described as much slower.

Table 2: Effect of Temperature on the Rate of Sodium Cyanate Hydrolysis

Temperature (°C)	Condition	First-Order Rate Constant (k) (min⁻¹)	Half-life (t½) (min)
22	Pure Water	2.67 x 10⁻⁴[1]	~2600
100	Excess Alkali	2.7 x 10⁻³	~257

Experimental Protocols

Protocol 1: Preparation of a Stabilized Sodium Cyanate Stock Solution (0.1 M)

Materials:

• Sodium Cyanate (NaOCN), reagent grade

• Sodium Hydroxide (NaOH), reagent grade

• Deionized or distilled water

• Volumetric flask (appropriate size)

• Calibrated pH meter

• Magnetic stirrer and stir bar

• Sterile, airtight storage bottle (amber glass or opaque plastic)

Procedure:

• Prepare Alkaline Water: To a beaker containing approximately 80% of the final desired volume of deionized water, add a magnetic stir bar. While stirring, slowly add a sufficient amount of NaOH to achieve a final pH of 12. Allow the solution to cool to room temperature.

• Weigh Sodium Cyanate: Accurately weigh the required amount of sodium cyanate for a 0.1 M solution (6.50 g for 1 L).

• Dissolution: Carefully add the weighed sodium cyanate to the stirred alkaline water. Continue stirring until the solid is completely dissolved.

• Final Volume and pH Check: Transfer the solution to a volumetric flask. Rinse the beaker with a small amount of alkaline water and add the rinsing to the flask. Bring the solution to the final volume with alkaline water. Verify that the final pH is ≥ 12. Adjust with a small amount of concentrated NaOH if necessary.

• Storage: Transfer the stabilized solution to a clearly labeled, airtight storage bottle. Store in a refrigerator at 2-8 °C.

Protocol 2: Preparation of a Carbonate-Bicarbonate Buffered Sodium Cyanate Solution (pH 10)

Materials:

• Sodium Cyanate (NaOCN), reagent grade

• Sodium Bicarbonate (NaHCO₃), reagent grade

• Sodium Carbonate (Na₂CO₃), anhydrous, reagent grade

• Deionized or distilled water

• Volumetric flask (appropriate size)

• Calibrated pH meter

• Magnetic stirrer and stir bar

• Sterile, airtight storage bottle

Procedure:

• Prepare Carbonate-Bicarbonate Buffer (0.1 M, pH 10):

  • For 1 L of buffer, dissolve 8.40 g of NaHCO₃ and 1.59 g of Na₂CO₃ in approximately 900 mL of deionized water.

  • Stir until all solids are dissolved.

  • Use a calibrated pH meter to check the pH. Adjust to pH 10.0 by adding small amounts of 1 M NaOH or 1 M HCl as needed.

  • Transfer the buffer solution to a 1 L volumetric flask and bring to the final volume with deionized water.

• Prepare Sodium Cyanate Solution:

  • Accurately weigh the desired amount of sodium cyanate.

  • Dissolve the sodium cyanate in the prepared 0.1 M carbonate-bicarbonate buffer (pH 10).

• Storage: Transfer the buffered sodium cyanate solution to a labeled, airtight container and store at 2-8 °C.

Visualizations

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. benchchem.com [benchchem.com]
• 3. Storage and Usage of Cyanide Reference Solution [labsertchemical.com]
• 4. scribd.com [scribd.com]
• 5. Carbonate-Bicarbonate Buffer (pH 9.2 to 10.6) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 6. Carbonate-Bicarbonate Buffer [protocols.io]

Technical Support Center: Managing Sodium Cyanate in Experimental Settings

This technical support center provides researchers, scientists, and drug development professionals with guidance on managing the hygroscopic properties of sodium cyanate (B1221674) to ensure experimental accuracy and safety.

Frequently Asked Questions (FAQs)

Q1: What does it mean that sodium cyanate is hygroscopic?

A1: Sodium cyanate is described as slightly hygroscopic, which means it has the tendency to absorb moisture from the surrounding air.[1] This can lead to the powder clumping and may impact its purity and reactivity in experiments.

Q2: How should I store sodium cyanate to minimize moisture absorption?

A2: To minimize moisture absorption, sodium cyanate should be stored in a cool, dry, well-ventilated area.[1] It is crucial to keep the container tightly sealed when not in use.[1][2] Storing it away from incompatible materials such as acids and strong oxidizing agents is also important.[1] For long-term storage or in humid environments, using a desiccator is recommended.

Q3: Can I use sodium cyanate that has absorbed moisture?

A3: Using sodium cyanate that has absorbed moisture is not recommended as it can lead to inaccuracies in weighing and potentially affect the outcome of your reaction. Water can act as an impurity and may participate in side reactions, such as hydrolysis, which can reduce the yield of your desired product.[3][4]

Q4: How does moisture affect reactions involving sodium cyanate, such as urea (B33335) synthesis?

A4: In reactions like the synthesis of urea derivatives, the presence of water can lead to the hydrolysis of sodium cyanate, forming byproducts and reducing the overall yield of the intended product.[3][4] For instance, in the synthesis of arylureas, the reaction is typically carried out in an aqueous solution where the sodium cyanate is dissolved, but the concentration and reaction conditions are controlled to favor the desired reaction over hydrolysis.[5]

Troubleshooting Guide

Problem	Possible Cause	Solution
Inaccurate or inconsistent weighing of sodium cyanate.	The compound has absorbed moisture from the atmosphere, leading to weight fluctuations.	Use a desiccator to store the sodium cyanate. When weighing, work quickly and in a low-humidity environment if possible. For highly sensitive experiments, consider weighing inside a glove box with a controlled atmosphere.
Clumping of sodium cyanate powder.	Exposure to humid air has caused the powder to absorb water.	Gently break up any clumps with a clean, dry spatula before weighing. For future prevention, ensure the container is always tightly sealed and stored in a dry environment.
Lower than expected yield in a reaction.	The sodium cyanate used may have contained excess water, reducing its effective concentration and leading to side reactions.	Dry the sodium cyanate before use (see Experimental Protocols). Ensure all other reagents and solvents are anhydrous.
Formation of unexpected byproducts.	Hydrolysis of sodium cyanate due to the presence of water in the reaction mixture.	Use freshly dried sodium cyanate and anhydrous solvents. Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering.

Experimental Protocols

Protocol 1: Drying Sodium Cyanate Prior to Use

Objective: To remove absorbed moisture from sodium cyanate to ensure accurate weighing and prevent interference in moisture-sensitive reactions.

Methodology:

• Place the required amount of sodium cyanate in a clean, dry borosilicate glass container suitable for use in a vacuum oven.

• Spread the powder in a thin layer to maximize the surface area exposed for drying.

• Place the container in a vacuum oven.

• Heat the oven to a temperature between 80-100°C. Caution: Do not exceed the melting point of sodium cyanate (550°C).[1]

• Apply a vacuum to the oven.

• Dry the sodium cyanate under vacuum for 2-4 hours. The exact time may vary depending on the amount of moisture absorbed.

• After drying, turn off the vacuum and allow the oven to cool to room temperature while still under vacuum, or transfer the container to a desiccator to cool.

• Once cooled, immediately use the dried sodium cyanate or store it in a tightly sealed container inside a desiccator.

Protocol 2: Accurate Weighing of Hygroscopic Sodium Cyanate

Objective: To accurately weigh hygroscopic sodium cyanate while minimizing moisture absorption during the process.

Methodology:

• Ensure the analytical balance is in a draft-free location and has been properly calibrated.

• Place a clean, dry weighing vessel on the balance and tare it.

• Remove the sodium cyanate container from the desiccator.

• Quickly transfer the approximate amount of sodium cyanate to the weighing vessel.

• Immediately close the sodium cyanate container and return it to the desiccator.

• Record the weight of the sodium cyanate. Aim to complete the weighing process as quickly as possible to minimize air exposure.[2]

• For highly sensitive applications, perform the weighing inside a glove box with a controlled, low-humidity atmosphere.

Protocol 3: Determination of Water Content in Sodium Cyanate using Karl Fischer Titration

Objective: To quantify the amount of water present in a sample of sodium cyanate.

Methodology:

• Set up the Karl Fischer titrator according to the manufacturer's instructions.

• Standardize the Karl Fischer reagent with a certified water standard.

• Accurately weigh a sample of sodium cyanate (typically 0.1-0.5 g) and record the weight.

• Quickly transfer the weighed sample into the titration vessel containing the Karl Fischer solvent.

• Begin the titration immediately to prevent absorption of atmospheric moisture.

• The titrator will automatically stop at the endpoint.

• The instrument's software will calculate the water content in the sample, usually expressed as a percentage.

Data Presentation

Table 1: Physical and Chemical Properties of Sodium Cyanate

Property	Value
Chemical Formula	NaOCN
Molecular Weight	65.01 g/mol [6]
Appearance	White crystalline solid[6]
Melting Point	550 °C (1022 °F)[6]
Solubility in Water	11.6 g/100 mL (25 °C)[6]
Hygroscopicity	Slightly hygroscopic[1]

Visualizations

Caption: Workflow for handling hygroscopic sodium cyanate.

Caption: Troubleshooting workflow for reactions involving sodium cyanate.

References

• 1. brightfinechem.com [brightfinechem.com]
• 2. tutorchase.com [tutorchase.com]
• 3. scite.ai [scite.ai]
• 4. US2690956A - Process of making sodium cyanate - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Sodium cyanate - Wikipedia [en.wikipedia.org]

optimizing reaction time and temperature for sodium cyanate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of sodium cyanate (B1221674). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What is the most common method for synthesizing sodium cyanate in a laboratory setting?

A1: The most frequently employed laboratory synthesis involves the reaction of urea (B33335) with sodium carbonate at elevated temperatures.[1] This method is often favored due to the ready availability and low cost of the starting materials. The general reaction is:

2 OC(NH₂)₂ + Na₂CO₃ → 2 NaOCN + CO₂ + 2 NH₃ + H₂O

Q2: My sodium cyanate yield is consistently low. What are the potential causes and solutions?

A2: Low yields in sodium cyanate synthesis are a common issue and can stem from several factors:

• Suboptimal Reaction Temperature: The reaction temperature is a critical parameter. High temperatures can lead to the decomposition of both urea and the sodium cyanate product.[2] Conversely, a temperature that is too low will result in an incomplete reaction. It is crucial to maintain the temperature within the optimal range for the chosen procedure.

• Incorrect Reaction Time: For high-temperature fusion methods, the reaction time is very short and critical.[2] Exceeding this time can lead to product decomposition. In solvent-based, lower-temperature methods, the reaction time is significantly longer, and shortening it may lead to incomplete conversion.

• Presence of Water: Water can hydrolyze sodium cyanate, reducing the yield and forming sodium carbonate as an impurity.[3] It is essential to use dry reactants and solvents.

• Improper Molar Ratio of Reactants: The molar ratio of urea to sodium carbonate significantly impacts the yield. An excess of urea is generally used.

Q3: The purity of my synthesized sodium cyanate is poor. How can I improve it?

A3: Purity issues often arise from side reactions or unreacted starting materials. Here are some common impurities and how to address them:

• Sodium Carbonate Impurity: This is a frequent impurity, often resulting from the hydrolysis of sodium cyanate in the presence of moisture or from unreacted sodium carbonate.[3] Purification can be achieved by washing the crude product with a minimal amount of cold water, in which sodium carbonate is more soluble than sodium cyanate, or by recrystallization from a water-alcohol mixture.[4]

• Sodium Cyanide Impurity: The formation of sodium cyanide is a serious safety and purity concern. It can occur at very high reaction temperatures.[2] To minimize cyanide formation, it is crucial to control the reaction temperature and time strictly.

• Product Discoloration: A discolored product may indicate the presence of impurities from side reactions or contamination from the reaction vessel. Ensuring the cleanliness of the reaction apparatus and adhering to the optimal reaction conditions can help prevent discoloration.

Q4: I am observing significant frothing and gas evolution during the reaction. Is this normal?

A4: Yes, the reaction between urea and sodium carbonate produces carbon dioxide and ammonia (B1221849) gas, which will cause frothing.[2] It is important to use a reaction vessel with sufficient headspace to accommodate this frothing and to ensure adequate ventilation to handle the ammonia gas produced.

Experimental Protocols

Below are detailed methodologies for two common methods of sodium cyanate synthesis.

Method 1: High-Temperature Fusion

This method is rapid but requires careful control of temperature and time.

• Reactants: Urea and Sodium Carbonate.

• Molar Ratio: Approximately 2.3 moles of urea to 1 mole of sodium carbonate.[2]

• Procedure:

  • Thoroughly mix the dry urea and sodium carbonate powders.

  • Heat the mixture to a molten state, within a temperature range of 525°C to 650°C.[2]

  • Maintain the fused state for a very short and controlled duration, typically not exceeding 4 minutes.[2]

  • Rapidly cool the molten product.

  • The resulting solid can be purified by washing or recrystallization.

Method 2: Solvent-Based Synthesis

This method uses a lower temperature and a longer reaction time, which can offer better control.

• Reactants: Urea and Sodium Carbonate.

• Solvent: A mixture of N,N-dimethylformamide (DMF) and toluene (B28343).

• Molar Ratio: Approximately 2.6 moles of urea to 1 mole of sodium carbonate.[5]

• Procedure:

  • Combine urea, sodium carbonate, DMF, and toluene in a reaction vessel. A suggested mass ratio is 1 part reactants to 5 parts DMF and 1 part toluene.[5]

  • Heat the mixture to 140°C with stirring.[5]

  • Maintain the reaction at this temperature for approximately 13 hours.[5]

  • After the reaction is complete, the product can be isolated by filtration and purified.

Data Presentation

The following tables summarize the quantitative data for the two primary synthesis methods described.

Table 1: High-Temperature Fusion Method Parameters

Parameter	Value	Reference
Molar Ratio (Urea:Na₂CO₃)	~2.3:1	[2]
Temperature Range	525 - 650 °C	[2]
Reaction Time	≤ 4 minutes	[2]
Reported Purity	85 - 96%	[2]
Reported Yield	>70%	[2]

Table 2: Solvent-Based Method Parameters

Parameter	Value	Reference
Molar Ratio (Na₂CO₃:Urea)	1:2.6	[5]
Solvent	DMF and Toluene	[5]
Temperature	140 °C	[5]
Reaction Time	13 hours	[5]
Reported Purity	98.7%	[5]
Reported Yield	99.2%	[5]

Visualizations

Diagram 1: High-Temperature Fusion Synthesis Workflow

A simplified workflow for the high-temperature fusion synthesis of sodium cyanate.

Diagram 2: Solvent-Based Synthesis Workflow

A simplified workflow for the solvent-based synthesis of sodium cyanate.

Diagram 3: Troubleshooting Logic for Low Yield

A troubleshooting decision tree for addressing low yields in sodium cyanate synthesis.

References

• 1. Sodium cyanate - Wikipedia [en.wikipedia.org]
• 2. US2690956A - Process of making sodium cyanate - Google Patents [patents.google.com]
• 3. scite.ai [scite.ai]
• 4. SU831729A1 - Method of purifying sodium cyanate from impurities - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

identifying and removing impurities from sodium cyanate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sodium cyanate (B1221674). Below you will find detailed information on identifying and removing common impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available sodium cyanate?

A1: The most common impurities in sodium cyanate depend on the synthetic route used for its production.

• Sodium Carbonate (Na₂CO₃): This is a frequent impurity, particularly when sodium cyanate is synthesized by the calcination of urea (B33335) and sodium carbonate.[1]

• Sodium Cyanide (NaCN): Contamination with sodium cyanide can occur, especially in production methods involving the reaction of cyanogen (B1215507) with sodium hydroxide.[1][2]

• Ammonium (B1175870) Carbonate ((NH₄)₂CO₃): This can be a significant byproduct in the urea-sodium carbonate synthesis method.[1]

• Hydrolysis Products: In the presence of hot water, sodium cyanate can hydrolyze to form urea, sodium carbonate, and ammonium carbonate.[3]

Q2: How can I identify the impurities present in my sodium cyanate sample?

A2: A combination of analytical techniques can be used to identify and quantify impurities:

• Titration: A common method for analyzing sodium cyanate purity in a laboratory setting involves titration with silver nitrate.[4][5]

• Ion Chromatography: This technique is effective for separating and quantifying different ions, including potential anionic impurities.[4]

• Spectrophotometry: UV-Visible spectrophotometry can be used to measure the absorbance of a solution and determine the concentration of sodium cyanate.[4]

• X-ray Diffraction (XRD): XRD can be used to verify the crystallinity and identify crystalline impurity phases.[1]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This technique is useful for detecting trace elemental impurities.[1]

Q3: What is the best general-purpose method for purifying sodium cyanate in a research lab?

A3: For general laboratory-scale purification, recrystallization is a widely used and effective method. Recrystallization from water or aqueous ethanol (B145695) can significantly reduce sodium carbonate levels.[1] However, it's important to be aware that significant product loss can occur due to the solubility of sodium cyanate in water.[1]

Q4: My sodium cyanate is contaminated with sodium cyanide. How can I remove it?

A4: Washing the sodium cyanate product with methanol (B129727) is an effective method for removing the more soluble sodium cyanide impurity.[1][2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low purity of sodium cyanate after synthesis.	Presence of unreacted starting materials or byproducts.	Select a purification method based on the likely impurities from your synthesis route (see FAQs).
White precipitate forms when dissolving sodium cyanate in water.	Likely sodium carbonate impurity, which is less soluble in cold water.	Proceed with recrystallization from hot water to remove the sodium carbonate.
Product shows an almond-like odor.	This may indicate the presence of sodium cyanide, which can hydrolyze to form hydrogen cyanide gas.[6]	Handle the material in a well-ventilated fume hood and proceed with methanol washing to remove the cyanide impurity.
Significant product loss during recrystallization from water.	High solubility of sodium cyanate in water.	Consider using aqueous ethanol for recrystallization to reduce solubility and improve yield.[1]

Experimental Protocols

Protocol 1: Purification of Sodium Cyanate by Recrystallization from Water

This protocol is designed to remove sodium carbonate impurities.

• Dissolution: Dissolve the impure sodium cyanate in a minimal amount of hot deionized water.

• Hot Filtration: While the solution is still hot, perform a gravity filtration to remove any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization of the purified sodium cyanate.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold deionized water.

• Drying: Dry the purified crystals in a vacuum oven at a low temperature (e.g., 50-60 °C) to prevent decomposition.

Protocol 2: Removal of Sodium Cyanide by Methanol Washing

This protocol is effective for removing soluble sodium cyanide impurities.

• Slurry Formation: Create a slurry of the impure sodium cyanate in methanol.

• Stirring: Stir the slurry for a sufficient amount of time (e.g., 30 minutes) to allow the sodium cyanide to dissolve in the methanol.

• Filtration: Separate the solid sodium cyanate from the methanol by vacuum filtration.

• Repetition: Repeat the washing process if necessary, based on the initial level of cyanide contamination.

• Drying: Dry the purified sodium cyanate in a vacuum oven.

Quantitative Data Summary

Purification Method	Target Impurity	Purity Achieved	Yield	Reference
Recrystallization from water	Sodium Carbonate	98.9%	98.7%	[7]
Methanol Washing	Sodium Cyanide	>99%	-	[2]
Water Washing (Specific Ratio)	Sodium Carbonate	98.86%	98.2%	[7]

Visual Workflows

Caption: Logical workflow for identifying and selecting a purification method for sodium cyanate.

Caption: Decision tree for selecting a purification strategy based on the synthesis route.

References

• 1. Sodium Cyanate | High-Purity Reagent | For Research Use [benchchem.com]
• 2. US3803294A - Process for the production of sodium cyanate - Google Patents [patents.google.com]
• 3. chembk.com [chembk.com]
• 4. sselectrobright.com [sselectrobright.com]
• 5. Sodium cyanate is good to use, how to detect its purity? - CDchem [en.cd1958.com]
• 6. Sodium cyanide - Wikipedia [en.wikipedia.org]
• 7. SU831729A1 - Method of purifying sodium cyanate from impurities - Google Patents [patents.google.com]

Technical Support Center: Sodium Cyanate in Protic Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals working with sodium cyanate (B1221674). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments involving protic solvents.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions of sodium cyanate in protic solvents like water or alcohols?

A1: The primary side reaction of sodium cyanate (NaOCN) in protic solvents is hydrolysis. In aqueous solutions, cyanate ions (OCN⁻) react with water to form carbamic acid, which is unstable and decomposes into ammonia (B1221849) and carbon dioxide. This hydrolysis is a complex process that can be influenced by pH and the presence of other species.[1] Another significant side reaction, particularly in solutions containing urea (B33335) (which can form from the hydrolysis of cyanate), is the formation of biuret (B89757) and allophanate (B1242929).[2][3][4]

Q2: How does pH affect the stability of sodium cyanate in aqueous solutions?

A2: The pH of the solution significantly impacts the stability of sodium cyanate. The hydrolysis of cyanate is much slower in alkaline (high pH) solutions compared to neutral or acidic (low pH) solutions.[1] For instance, the rate of hydrolysis is significantly reduced in a sodium hydroxide (B78521) solution (pH ~13) compared to pure water.[1] Therefore, maintaining a basic pH is crucial for minimizing the decomposition of sodium cyanate during storage and in reaction mixtures.

Q3: My carbamoylation reaction is showing low yield. What are the potential causes?

A3: Low yields in carbamoylation reactions can stem from several factors:

• Hydrolysis of Sodium Cyanate: If the reaction is run in neutral or acidic aqueous conditions for an extended period, a significant portion of the sodium cyanate may hydrolyze before it can react with your substrate.[1]

• Temperature: Elevated temperatures can accelerate the decomposition of urea (a potential impurity or byproduct) into cyanate, but can also increase the rate of hydrolysis.[5][6] For many carbamoylation reactions, temperatures should be carefully controlled.[7]

• Incorrect pH: The efficiency of N-carbamoylation of amino acids is highly pH-dependent, with optimal conditions often suggested in the pH range of 8.5-9.[8]

• Substrate Solubility: Poor solubility of either the substrate or the sodium cyanate in the chosen solvent can limit the reaction rate.

• Impure Reagents: The purity of the sodium cyanate can affect the reaction. It's important to use a high-quality reagent.

Q4: How can I minimize the formation of byproducts like biuret and allophanate?

A4: Biuret and allophanate formation typically occurs from the reaction of isocyanates (in equilibrium with cyanate) with urea or urethane (B1682113) compounds.[2][3] To minimize these byproducts:

• Control Temperature: Higher temperatures can favor the formation of these side products.

• Avoid Excess Reagents: Using a large excess of sodium cyanate can increase the likelihood of side reactions.

• Reaction Time: Monitor the reaction progress and stop it once the desired product is formed to prevent further reactions.

Troubleshooting Guides

Issue 1: Unexpected pH drop during the reaction.

• Possible Cause: The hydrolysis of sodium cyanate produces carbon dioxide, which can dissolve in water to form carbonic acid, thereby lowering the pH.

• Solution: Use a buffered solution to maintain a stable pH throughout the reaction. A buffer system in the range of pH 8-9 is often effective for carbamoylation reactions.[8]

Issue 2: Precipitate forms upon dissolving sodium cyanate in the reaction mixture.

• Possible Cause 1: If the solvent is a mixture of water and an organic solvent like ethanol, the solubility of sodium cyanate may be limited.[9][10]

• Solution 1: Check the solubility of sodium cyanate in your specific solvent system. You may need to adjust the solvent composition or use a co-solvent to improve solubility.

• Possible Cause 2: The precipitate could be an insoluble salt formed by a reaction between sodium cyanate and another component in your reaction mixture.

• Solution 2: Analyze the precipitate to identify its composition. This can help you understand the unintended reaction pathway.

Issue 3: Inconsistent results between batches.

• Possible Cause: The purity of sodium cyanate can vary between suppliers or even batches. Impurities can affect the reaction outcome.

• Solution: It is advisable to determine the purity of the sodium cyanate before use. Titration methods can be employed for this purpose.[11] Always use freshly prepared solutions of sodium cyanate, as it can degrade over time in solution.[12]

Data Presentation

Table 1: Solubility of Sodium Cyanate in Different Solvents

Solvent	Temperature (°C)	Solubility ( g/100 mL)
Water	20	~11.0[9]
Ethanol	0	~0.022[9]
Methanol	25	Soluble[13]
Benzene	Ambient	Slightly soluble[9]
Ether	Ambient	Slightly soluble[9]

Table 2: Kinetic Data for Cyanate Hydrolysis

Condition	Reaction Order	Rate Constant (k)	Reference
Pure Water (22°C)	First-order	(2.67 ± 0.53) x 10⁻⁴ min⁻¹	[1]
Aqueous Ammonium (22°C)	Second-order	(4.64 ± 0.93) x 10⁻⁴ mol⁻¹ L min⁻¹	[1]
Alkaline (NaOH) Solution	Pseudo-first order	Rate is significantly slower than in pure water.[1]	[1]

Experimental Protocols

Protocol 1: General Procedure for Protein Carbamoylation

This protocol is a general guideline for the carbamoylation of proteins, often used to study post-translational modifications.

• Protein Preparation: Dissolve the protein of interest in a suitable buffer (e.g., 100 mM sodium phosphate (B84403) buffer, pH 7.4). The protein concentration will depend on the specific experiment.

• Reagent Preparation: Prepare a fresh stock solution of sodium cyanate in the same buffer. The concentration of the sodium cyanate solution should be calculated to achieve the desired molar excess over the protein's reactive sites (e.g., lysine (B10760008) residues and N-termini).

• Reaction: Add the sodium cyanate solution to the protein solution. Incubate the mixture at a controlled temperature (e.g., 37°C) for a specific duration (e.g., 1-4 hours). The optimal time and temperature may need to be determined empirically.

• Quenching: To stop the reaction, the excess sodium cyanate can be removed by dialysis, gel filtration, or by adding a scavenger like glycine.

• Analysis: The extent of carbamoylation can be analyzed by techniques such as mass spectrometry to identify modified residues.[14]

Protocol 2: Purity Determination of Sodium Cyanate by Titration

This method can be used to determine the purity of a sodium cyanate sample.

• Sample Preparation: Accurately weigh approximately 0.15 g of the sodium cyanate sample and dissolve it completely in a small amount of deionized water in a 250 mL Erlenmeyer flask.[11]

• Neutralization: Add a drop of phenolphthalein (B1677637) indicator. If the solution is red, add a dilute nitric acid solution dropwise until the red color disappears.[11]

• Precipitation: Accurately add a known excess of a standard silver nitrate (B79036) solution (e.g., 25 mL of 0.1 M) to precipitate silver cyanate.[11]

• Filtration and Acidification: Filter the solution to remove the precipitate. Add approximately 5 mL of 1:4 nitric acid to the filtrate.[11]

• Titration: Titrate the excess silver nitrate in the filtrate with a standardized sodium chloride solution using a potentiometric method with a silver electrode as the indicator electrode.[11]

• Calculation: Perform a blank titration without the sodium cyanate sample. The purity of the sodium cyanate is calculated based on the difference in the volume of the sodium chloride standard solution consumed by the sample and the blank.[11]

Visualizations

Caption: Key reaction pathways of sodium cyanate in protic solvents.

Caption: Troubleshooting workflow for low carbamoylation yield.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Protein carbamylation and proteomics: from artifacts to elucidation of biological functions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]
• 7. US3803294A - Process for the production of sodium cyanate - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. chembk.com [chembk.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Sodium cyanate is good to use, how to detect its purity?-Industry news-News-Company information-This is CD-CDchem [en.cd1958.com]
• 12. Sodium Cyanide | NaCN | CID 8929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Sodium cyanide - Sciencemadness Wiki [sciencemadness.org]
• 14. Carbamoylation correlates of cyanate neuropathy and cyanide poisoning: relevance to the biomarkers of cassava cyanogenesis and motor system toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

improving the stability of aqueous sodium cyanate solutions

This guide provides researchers, scientists, and drug development professionals with essential information for handling and stabilizing aqueous solutions of sodium cyanate (B1221674) (NaOCN). Below you will find troubleshooting advice for common issues and frequently asked questions regarding solution preparation, storage, and stability.

Troubleshooting Guide

Question: My sodium cyanate solution is showing a gradual decrease in pH over time. What is causing this and how can I prevent it?

Answer:

A decrease in pH is typically due to the hydrolysis of sodium cyanate. The cyanate ion (OCN⁻) reacts with water to form ammonia (B1221849) (NH₃) and carbon dioxide (CO₂). The dissolved CO₂ forms carbonic acid, which lowers the pH of the solution. To prevent this, it is critical to make the solution alkaline. Preparing the solution with a sodium hydroxide (B78521) (NaOH) solution to achieve a pH of 12 or higher will significantly slow the rate of hydrolysis.[1] Storing the solution in a tightly sealed container is also recommended to prevent the absorption of atmospheric CO₂.

Question: I am observing a loss of potency or a lower-than-expected concentration in my experiments. What are the likely causes?

Answer:

Loss of potency is a direct result of the degradation of the cyanate ion via hydrolysis. The rate of this degradation is influenced by several factors:

• pH: Neutral or acidic conditions dramatically accelerate hydrolysis. Solutions prepared in pure water are more susceptible to degradation than those prepared in an alkaline buffer.[1]

• Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis.

• Initial Concentration: While hydrolysis follows pseudo-first-order kinetics, starting with an accurate initial concentration is crucial for experimental reproducibility.

To mitigate this, always prepare solutions fresh. If storage is necessary, use an alkaline solvent (e.g., 0.1 M NaOH) and store at low temperatures (2-8°C) in a tightly sealed container.

Question: I see a white precipitate forming in my concentrated sodium cyanate solution after storage. What is it?

Answer:

While sodium cyanate is soluble in water, changes in temperature or the introduction of contaminants can affect its solubility. More commonly, if the solution has degraded, the resulting carbonate ions can precipitate, especially if calcium or magnesium ions are present from the use of hard water. To avoid this, always use high-purity, deionized water for solution preparation.

Frequently Asked Questions (FAQs)

1. What is the primary degradation pathway for aqueous sodium cyanate?

The primary degradation pathway is hydrolysis. The cyanate ion (OCN⁻) reacts with water (H₂O) in a rate-determining step to form unstable carbamic acid (H₂NCOOH). This intermediate rapidly decomposes into ammonia (NH₃) and carbon dioxide (CO₂).

Caption: The hydrolysis pathway of aqueous sodium cyanate.

2. How does pH affect the stability of sodium cyanate solutions?

The hydrolysis of sodium cyanate is significantly slower in alkaline conditions. In a highly alkaline solution (e.g., pH 13), the rate of hydrolysis is much lower than in pure water.[1] The rate constant for hydrolysis is largely independent of the hydroxide ion concentration at high pH, but the alkaline environment is crucial for minimizing degradation.

3. What are the recommended storage conditions for aqueous sodium cyanate solutions?

For maximum stability, solutions should be:

• Prepared in an alkaline buffer: Use a sodium hydroxide solution to bring the final pH to 12 or higher.

• Stored at low temperatures: Refrigeration at 2-8°C is recommended.

• Kept in tightly sealed containers: This prevents contamination and the absorption of atmospheric CO₂.

• Protected from acids and strong oxidizing agents: These are incompatible with sodium cyanate.[2][3]

4. How long can I store an aqueous sodium cyanate solution?

Even under optimal alkaline and refrigerated conditions, it is best practice to prepare solutions fresh, especially for sensitive applications. For less critical uses, an alkaline solution may remain usable for several days to a week, but its concentration should be verified before use if it has been stored.

5. What products are formed from the degradation of sodium cyanate?

The hydrolysis of sodium cyanate in water ultimately yields ammonia and carbon dioxide. In solution, these will exist as ammonium (B1175870) (NH₄⁺) and carbonate (CO₃²⁻) or bicarbonate (HCO₃⁻), depending on the pH.

Data on Solution Stability

The stability of sodium cyanate is highly dependent on the solution's conditions. The table below summarizes kinetic data from studies on its hydrolysis.

Condition	Rate Law	Rate Constant (k)	Half-Life (t½)	Reference
Pure Water (22°C)	First-Order	2.67 x 10⁻⁴ min⁻¹	~43 hours	[1]
Alkaline Solution	Pseudo-First Order	Rate is significantly slower than in pure water.[1]	Significantly longer than in pure water.	[1]

Experimental Protocols

Protocol: Stability Assessment of an Aqueous Sodium Cyanate Solution by Titration

This protocol outlines a method to determine the concentration of a sodium cyanate solution over time to assess its stability. The method is based on the titration of cyanate with a standard solution of silver nitrate (B79036).

Materials:

• Sodium cyanate solution (to be tested)

• Standardized 0.1 M Silver Nitrate (AgNO₃) solution

• Nitric Acid (HNO₃), concentrated

• Potassium Chromate (B82759) (K₂CrO₄) indicator solution

• Deionized water

• Erlenmeyer flasks (250 mL)

• Buret (50 mL)

• Pipettes

Caption: Workflow for assessing the stability of a sodium cyanate solution.

Procedure:

• Sample Preparation: At each time point (e.g., T=0, T=24h, T=48h), pipette a 10 mL aliquot of your sodium cyanate solution into a clean 250 mL Erlenmeyer flask.[4]

• Acidification: Carefully add 10 mL of dilute nitric acid solution to the flask.[4]

• Add Indicator: Add 3 drops of potassium chromate indicator solution. The solution should turn yellow.[4]

• Titration: Titrate the solution with your standardized silver nitrate solution. Swirl the flask continuously. The endpoint is reached when the color of the solution changes from yellow to a persistent orange-red.[4]

• Record and Calculate: Record the volume of silver nitrate solution used. Calculate the concentration of sodium cyanate using the stoichiometry of the reaction.

• Repeat: Repeat the titration for each time point of your stability study.

• Analyze Data: Plot the concentration of sodium cyanate versus time to determine the degradation rate under your specific storage conditions.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Cas 917-61-3,Sodium cyanate | lookchem [lookchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. sselectrobright.com [sselectrobright.com]

how to handle sodium cyanate's incompatibility with acids

This technical support center provides guidance for researchers, scientists, and drug development professionals on handling the incompatibility of sodium cyanate (B1221674) with acids.

Frequently Asked Questions (FAQs)

Q1: What happens when sodium cyanate is mixed with an acid?

When sodium cyanate (NaOCN) reacts with a strong acid, it forms isocyanic acid (HNCO). Isocyanic acid exists in equilibrium with its tautomer, cyanic acid (HOCN), with isocyanic acid being the predominant form (approximately 97% in aqueous solution). Cyanic acid is unstable and rapidly hydrolyzes in the acidic solution to form ammonium (B1175870) ions (NH₄⁺) and carbon dioxide (CO₂).[1] The reaction can cause the solution to warm up.[1]

Q2: Does the reaction of sodium cyanate with acid produce hydrogen cyanide gas?

No. The reaction between sodium cyanate and acids does not produce hydrogen cyanide (HCN) gas. This is a critical safety distinction from sodium cyanide (NaCN), which readily reacts with acids to release highly toxic hydrogen cyanide gas.[1]

Q3: What are the primary hazards of mixing sodium cyanate with acids?

The primary hazards are:

• Gas Evolution: The reaction produces carbon dioxide gas, which can cause pressure buildup in a closed container.

• Exothermic Reaction: The hydrolysis of the intermediate cyanic acid is an exothermic reaction, meaning it releases heat and can cause the solution to warm up.[1]

• Irritation: Sodium cyanate itself can cause eye, skin, and respiratory tract irritation.[2]

Q4: What personal protective equipment (PPE) should be worn when handling sodium cyanate?

When handling sodium cyanate, especially when there is a risk of contact with acids, the following PPE is recommended:

• Eye Protection: Safety glasses with side-shields or chemical safety goggles.[1][2][3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1][3]

• Body Protection: A lab coat or other protective clothing.[1][2]

• Respiratory Protection: If there is a risk of inhaling dust, a particulate respirator is recommended.[1]

Troubleshooting Guide

Issue: Accidental Mixing of Sodium Cyanate and Acid

If sodium cyanate is accidentally mixed with an acid, follow these steps:

• Ensure Adequate Ventilation: Immediately ensure the area is well-ventilated to prevent the buildup of carbon dioxide. If the reaction is vigorous and producing a significant amount of gas, evacuate the immediate area.

• Neutralize the Mixture: Cautiously neutralize the acidic solution by slowly adding a weak base, such as a sodium bicarbonate solution or sodium carbonate. Monitor the pH of the solution until it is neutral (pH 6-8). Be aware that the neutralization will also produce carbon dioxide gas.

• Contain the Spill: If the mixture has spilled, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

• Clean the Spill Area: Once the spill is absorbed, clean the area with soap and water.

• Dispose of Waste: The neutralized mixture and any contaminated materials should be collected in a suitable, labeled container for proper waste disposal according to your institution's and local regulations.

Issue: Unexpected Gas Evolution or Foaming

• Cause: This is an expected outcome of the reaction between sodium cyanate and acid, as carbon dioxide is a product of the hydrolysis of cyanic acid.

• Solution: Do not cap or seal the container tightly to avoid pressure buildup. Ensure the reaction is being carried out in an open or vented container, preferably within a fume hood.

Issue: Solution Becomes Warm

• Cause: The hydrolysis of cyanic acid is an exothermic process.

• Solution: If the temperature increase is significant, you can cool the reaction vessel in an ice bath to moderate the reaction rate.

Experimental Protocols

Protocol for the In Situ Generation of Cyanic Acid

This protocol describes the controlled reaction of sodium cyanate with an acid to generate cyanic acid for use in a subsequent reaction (e.g., carbamylation of an amine).

Materials:

• Sodium cyanate (NaOCN)

• Anhydrous solvent (e.g., tetrahydrofuran, diethyl ether)

• Acid (e.g., hydrochloric acid in an organic solvent, trifluoroacetic acid)

• Substrate for carbamylation (e.g., an amine)

• Three-neck round-bottom flask

• Stirring mechanism (magnetic stir bar or overhead stirrer)

• Dropping funnel

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Set up the reaction apparatus in a fume hood. The three-neck flask should be equipped with a stirrer, a dropping funnel, and an inert gas inlet.

• Add the sodium cyanate and the anhydrous solvent to the reaction flask.

• If the substrate is stable to the acidic conditions, it can be added at this stage.

• Begin stirring the suspension.

• Slowly add the acid solution to the stirred suspension via the dropping funnel over a period of 15-30 minutes. The slow addition helps to control the rate of reaction and any temperature increase.

• After the addition is complete, allow the reaction to stir at room temperature for the desired time to ensure complete formation of cyanic acid and its subsequent reaction with the substrate.

• Upon completion, the reaction mixture will contain the product and a salt byproduct (e.g., sodium chloride). The salt can typically be removed by filtration.

Data Presentation

Table 1: Thermodynamic and Kinetic Data for the Reaction of Sodium Cyanate with Acid

Parameter	Value	Conditions	Reference
Heat of Hydrolysis (ΔrH°)	-234.6 ± 0.71 kJ/mol	Solid phase	[4]
Hydrolysis Rate Constant of Cyanic Acid	0.86 mol L⁻¹ min⁻¹	1.5 °C, unit ionic strength	[5][6]
Activation Energy for Cyanic Acid Hydrolysis	14.4 kcal/mol	-	[5]

Visualizations

Caption: Reaction pathway of sodium cyanate with acid.

Caption: Troubleshooting workflow for accidental mixing.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. quora.com [quora.com]
• 5. lobachemie.com [lobachemie.com]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Determining Sodium Cyanate Purity

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of sodium cyanate (B1221674) (NaOCN) purity is critical in various applications, from its use as a reagent in organic synthesis to its role in the production of pharmaceuticals and other specialty chemicals. The presence of impurities, such as sodium cyanide or sodium carbonate, can significantly impact reaction yields, product quality, and safety. This guide provides an objective comparison of common analytical methods for assessing sodium cyanate purity, supported by experimental protocols and performance data to aid in method selection and implementation.

Comparison of Analytical Methods

Three primary analytical techniques are commonly employed for the determination of sodium cyanate purity: potentiometric titration, ion chromatography, and spectrophotometry. Each method offers distinct advantages and is suited to different analytical requirements regarding accuracy, sensitivity, and sample throughput.

Data Presentation

The following table summarizes the key performance characteristics of each method. It is important to note that while potentiometric titration is a well-established method for direct purity assay of sodium cyanate, comprehensive validation data for ion chromatography and spectrophotometry is more readily available for cyanate as an analyte in various matrices, which can be indicative of the methods' capabilities for purity assessment.

Performance Metric	Potentiometric Titration	Ion Chromatography (IC)	Spectrophotometry
Principle	Argentometric back-titration	Anion exchange separation with conductivity or UV detection	Colorimetric reaction
Typical Application	Direct purity assay of bulk sodium cyanate	Quantification of cyanate and other ionic impurities	Quantification of low levels of cyanate
Reported Accuracy	High (direct assay)	High (e.g., 87-107% spike recovery for anions)[1]	Good (dependent on calibration)
Precision (%RSD)	High (typically <1%)	High (<1% for retention time and peak area)[1]	Good (e.g., 1.5% - 4.2% for cyanide)[2]
Detection Limit	mg range	Low ppb to ppm range (e.g., 2.0-27.4 ppb for cyanate)[3]	Low ppm range
Key Advantages	- Established, robust method- High accuracy and precision for bulk material	- High selectivity and sensitivity- Simultaneous analysis of multiple ions	- Cost-effective instrumentation- Simple procedure
Key Disadvantages	- Less sensitive than chromatographic methods- Potential for interferences	- Higher initial instrument cost- Requires more complex method development	- Indirect measurement- Susceptible to interferences from colored or turbid samples

Experimental Protocols & Workflows

Detailed methodologies are crucial for the successful implementation and validation of any analytical technique. Below are the experimental protocols for the three discussed methods, accompanied by visual workflows.

Potentiometric Titration

This method is a classic and reliable approach for the direct assay of sodium cyanate purity. It involves the precipitation of cyanate with a known excess of silver nitrate (B79036), followed by back-titration of the excess silver nitrate with a standard solution of sodium chloride.

• Sample Preparation: Accurately weigh approximately 0.150 g of the ground sodium cyanate sample into a 250 mL conical flask. Dissolve the sample completely in a small amount of distilled water.

• Neutralization: Add one drop of phenolphthalein (B1677637) indicator. If the solution is red, add a 1:4 nitric acid solution dropwise until the red color disappears.

• Precipitation: Accurately add 25.0 mL of a standard 0.1 mol/L silver nitrate solution to the flask to precipitate the cyanate as silver cyanate.

• Filtration and Acidification: Filter the solution to remove the precipitate. To the filtrate, add 5 mL of a 1:4 nitric acid solution.

• Titration: Using a silver indicator electrode and a saturated calomel (B162337) reference electrode, perform a potentiometric titration of the excess silver nitrate in the filtrate with a standard 0.1 mol/L sodium chloride solution.

• Endpoint Determination: Determine the titration endpoint by plotting the potential (mV) versus the volume (mL) of sodium chloride solution added and identifying the point of maximum inflection, often calculated using the tangent bisection method.

• Blank Determination: Perform a blank experiment following the same procedure but without the sodium cyanate sample.

• Calculation: Calculate the purity of sodium cyanate based on the volume difference of the sodium chloride standard solution consumed by the sample and the blank.

Potentiometric titration workflow for sodium cyanate purity.

Ion Chromatography (IC)

Ion chromatography is a powerful technique for the separation and quantification of ionic species. It is particularly useful for determining the purity of sodium cyanate by directly measuring the cyanate concentration and identifying and quantifying other anionic impurities.

• Sample Preparation: Prepare a stock solution of the sodium cyanate sample by accurately weighing a known amount and dissolving it in deionized water. Filter the solution to remove any particulate matter.[4]

• Calibration Standards: Prepare a series of calibration standards by diluting a certified sodium cyanate standard solution with deionized water to cover the expected concentration range of the sample.

• Chromatographic System:

  • Column: Anion exchange column suitable for the separation of cyanate from other anions (e.g., Dionex IonPac™ AS22-fast).[1]

  • Eluent: A suitable eluent, such as a sodium carbonate/sodium bicarbonate buffer (e.g., 4.5 mM Na₂CO₃ / 1.4 mM NaHCO₃).[1]

  • Flow Rate: A constant flow rate, typically around 1.0-1.5 mL/min.[1]

  • Detector: A suppressed conductivity detector is commonly used.

• Injection: Inject a known volume (e.g., 25 µL) of the prepared sample and each calibration standard into the ion chromatograph.[1]

• Data Acquisition and Analysis: Record the chromatograms for the sample and standards. Identify the cyanate peak based on its retention time.

• Quantification: Create a calibration curve by plotting the peak area or height of the cyanate peak versus the concentration of the calibration standards. Determine the concentration of cyanate in the sample by interpolating its peak area or height on the calibration curve. Calculate the purity of the original sodium cyanate sample based on this concentration.

Ion chromatography workflow for sodium cyanate purity.

Spectrophotometry

Spectrophotometric methods offer a simpler and more cost-effective alternative for the quantification of cyanate, particularly at lower concentrations. These methods typically involve a chemical reaction that produces a colored product, the absorbance of which is proportional to the cyanate concentration.

• Sample and Standard Preparation:

  • Prepare a stock solution of the sodium cyanate sample in distilled water.

  • Prepare a series of sodium cyanate standard solutions in the range of 0.1-1 mg/L by diluting a certified standard solution with distilled water.[4]

• Colorimetric Reaction:

  • Transfer 1 mL of each standard solution or the sample solution to separate test tubes.[4]

  • To each test tube, add 1 mL of a 2-aminobenzoic acid solution and 1 mL of a hydrochloric acid solution.[4]

  • Mix the contents of the test tubes thoroughly and incubate them at room temperature for 30 minutes to allow for color development.[4]

• Measurement:

  • Using a spectrophotometer, measure the absorbance of each solution at the wavelength of maximum absorbance (e.g., 310 nm).[4]

  • Use a reagent blank (containing all reagents except the cyanate standard or sample) to zero the spectrophotometer.

• Quantification:

  • Construct a calibration curve by plotting the absorbance values of the standard solutions against their corresponding concentrations.

  • Determine the concentration of cyanate in the sample by comparing its absorbance to the calibration curve.

  • Calculate the purity of the sodium cyanate based on the determined concentration.

Spectrophotometry workflow for sodium cyanate purity.

Conclusion

The choice of an analytical method for determining sodium cyanate purity depends on the specific requirements of the analysis. Potentiometric titration is a robust and accurate method for the direct assay of high-purity sodium cyanate. Ion chromatography offers high sensitivity and selectivity, making it ideal for the simultaneous quantification of cyanate and potential ionic impurities, especially at trace levels. Spectrophotometry provides a cost-effective and straightforward option for the quantification of cyanate, particularly when high sensitivity is not the primary concern. For drug development and research applications where a comprehensive understanding of the impurity profile is crucial, a chromatographic method is often preferred. In contrast, for routine quality control of bulk material, potentiometric titration may be the more practical and efficient choice. It is recommended that the selected method be properly validated for its intended use to ensure the reliability and accuracy of the results.

References

• 1. longdom.org [longdom.org]
• 2. arww.razi.ac.ir [arww.razi.ac.ir]
• 3. asdlib.org [asdlib.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Sodium Cyanate and Potassium Cyanate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the selection of appropriate reagents is paramount to achieving desired outcomes with high efficiency and purity. Sodium cyanate (B1221674) (NaOCN) and potassium cyanate (KOCN) are two commonly employed reagents for the introduction of the carbamoyl (B1232498) group, a critical step in the synthesis of ureas, carbamates, and other valuable organic compounds. While both salts serve a similar function, their distinct physical and chemical properties can significantly influence reaction performance. This guide provides an objective comparison of sodium and potassium cyanate, supported by experimental data, to aid researchers in making informed decisions for their synthetic strategies.

Physicochemical Properties: A Tale of Two Salts

The choice between sodium and potassium cyanate often begins with a consideration of their fundamental properties, which can impact their handling, solubility, and reactivity.

Property	Sodium Cyanate (NaOCN)	Potassium Cyanate (KOCN)	Significance in Organic Synthesis
Molar Mass	65.01 g/mol	81.12 g/mol	Affects the mass of reagent required for a given molar equivalent.
Appearance	White crystalline powder	White crystalline powder or solid	General physical characteristic.
Melting Point	550 °C[1]	315 °C[2]	Relevant for reactions conducted at elevated temperatures.
Water Solubility	11.6 g/100 mL (25 °C)[1]	75 g/100 mL (20 °C)[3]	Potassium cyanate's higher solubility can be advantageous for aqueous reactions or when preparing concentrated stock solutions.[4]
Organic Solvent Solubility	Slightly soluble in ethanol, benzene, and liquid chlorine.[5] Insoluble in diethyl ether.[1]	Very slightly soluble in alcohol.[2]	Limited solubility in many organic solvents can necessitate the use of co-solvents or phase-transfer catalysts for homogeneous reactions.
Hygroscopicity	Slightly hygroscopic[6]	Hygroscopic	Both salts can absorb moisture from the atmosphere, which may affect their stability and reactivity. Proper storage in a dry environment is crucial.[7]
Purity	Historically, could be less readily available in pure form compared to KOCN.[4]	Historically preferred for its availability in purer forms.[4]	The purity of the reagent is critical for reproducible results and minimizing side reactions. Modern manufacturing has largely addressed historical purity gaps.[4]

Performance in Urea (B33335) Synthesis: A Comparative Analysis

The synthesis of substituted ureas is a cornerstone application for both sodium and potassium cyanate. The reaction typically involves the in situ formation of isocyanic acid (HNCO) from the cyanate salt, which then reacts with a primary or secondary amine.

A seminal study in Organic Syntheses on the preparation of arylureas using sodium cyanate explicitly states that "Comparable results are obtained with an equivalent quantity...of potassium cyanate," suggesting a high degree of interchangeability in this specific application.[8] The following table summarizes the yields of various arylureas prepared using sodium cyanate.

Table 1: Synthesis of Arylureas using Sodium Cyanate in Acetic Acid/Water [8]

Arylamine	Product	Yield (%)
p-Toluidine	p-Tolylurea	96
m-Toluidine	m-Tolylurea	86
o-Toluidine	o-Tolylurea	94
4-Aminobiphenyl	1-(4-Biphenylyl)urea	80
2-Aminobiphenyl	1-(2-Biphenylyl)urea	75
p-Anisidine	p-Methoxyphenylurea	94
p-Phenetidine	p-Ethoxyphenylurea	95
m-Phenetidine	m-Ethoxyphenylurea	54
o-Phenetidine	o-Ethoxyphenylurea	88
m-Bromoaniline	m-Bromophenylurea	90
o-Bromoaniline	o-Bromophenylurea	92
o-Chloroaniline	o-Chlorophenylurea	92

Recent research has also explored the use of potassium cyanate for the synthesis of N-substituted ureas in an aqueous medium, highlighting a green chemistry approach. The following table presents the yields obtained for a variety of amines using potassium cyanate.

Table 2: Synthesis of N-Substituted Ureas using Potassium Cyanate in Water [9][10]

Amine	Product	Yield (%)
Aniline (B41778)	N-Phenylurea	96
Benzylamine	N-Benzylurea	94
4-Methylaniline	N-(4-Methylphenyl)urea	95
4-Methoxyaniline	N-(4-Methoxyphenyl)urea	98
4-Chloroaniline	N-(4-Chlorophenyl)urea	97
4-Bromoaniline	N-(4-Bromophenyl)urea	98
4-Nitroaniline	N-(4-Nitrophenyl)urea	92
Cyclohexylamine	N-Cyclohexylurea	85
n-Butylamine	N-Butylurea	82

While the reaction conditions in the two studies differ, the consistently high yields obtained with both reagents across a range of substrates underscore their efficacy in urea synthesis. The choice between them may therefore be guided by other factors such as cost, availability, and the desired solvent system.

Experimental Protocols

Synthesis of p-Bromophenylurea using Sodium Cyanate

This procedure is adapted from Organic Syntheses.[8]

Materials:

• p-Bromoaniline (0.5 mole)

• Glacial acetic acid (240 mL)

• Water

• Sodium cyanate (1.0 mole)

Procedure:

• In a 2-L beaker, dissolve 86 g (0.5 mole) of p-bromoaniline in a mixture of 240 mL of glacial acetic acid and 480 mL of water at 35°C.

• Prepare a solution of 65 g (1.0 mole) of sodium cyanate in 450 mL of water at 35°C.

• Slowly add about 50 mL of the sodium cyanate solution to the stirred p-bromoaniline solution until a white crystalline precipitate of the product appears.

• Add the remainder of the sodium cyanate solution quickly with vigorous agitation. The temperature will rise to 50–55°C.

• Stir the resulting thick paste for another 10 minutes and then allow it to stand at room temperature for 2–3 hours.

• Dilute the mixture with 200 mL of water and cool to 0°C.

• Filter the product with suction, wash with water, drain thoroughly, and dry.

• The expected yield of crude p-bromophenylurea is 95–100 g (88–93%).

Synthesis of N-Phenylurea using Potassium Cyanate

This procedure is based on the methodology described by Tiwari et al. for the synthesis of N-substituted ureas in water.[9][10]

Materials:

• Aniline (2 mmol)

• Potassium cyanate (4.4 mmol, 2.2 equivalents)

• 1 N Hydrochloric acid (3 mL)

Procedure:

• To a solution of aniline (2 mmol) in 3 mL of 1 N aqueous HCl, add potassium cyanate (4.4 mmol).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, the solid product is isolated by simple filtration.

• Wash the solid with water and dry to afford N-phenylurea.

• The reported yield for this reaction is 96%.[9]

Visualizing the Synthesis of Substituted Ureas

The following diagram illustrates the general workflow for the synthesis of a substituted urea from an amine and a cyanate salt.

Caption: General workflow for substituted urea synthesis.

Conclusion

Both sodium and potassium cyanate are highly effective reagents for the synthesis of ureas and related compounds. The choice between the two is often nuanced and depends on specific experimental parameters.

• Potassium cyanate offers the advantage of higher solubility in aqueous media, making it an excellent choice for green chemistry applications or when high concentrations are required.

• Sodium cyanate , while less soluble in water, has been extensively documented in classical organic synthesis procedures and often provides comparable yields to its potassium counterpart.[8]

Ultimately, factors such as solvent system, reaction conditions, cost, and availability will guide the discerning researcher in selecting the optimal cyanate for their synthetic endeavors. The experimental data presented in this guide demonstrates that both reagents can be employed to achieve excellent yields in the synthesis of a diverse range of substituted ureas.

References

• 1. Sodium cyanate - Wikipedia [en.wikipedia.org]
• 2. Potassium cyanate | CKNO | CID 11378442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. nbinno.com [nbinno.com]
• 5. chembk.com [chembk.com]
• 6. brightfinechem.com [brightfinechem.com]
• 7. prepchem.com [prepchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. A practically simple, catalyst free and scalable synthesis of N -substituted ureas in water - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03761B [pubs.rsc.org]

Navigating Protein Carbamylation: A Comparative Guide to Validation Techniques

For researchers, scientists, and drug development professionals investigating the non-enzymatic post-translational modification of proteins by sodium cyanate (B1221674), robust validation methodologies are paramount. This guide provides an objective comparison of mass spectrometry-based approaches with alternative techniques, supported by experimental data and detailed protocols to aid in the selection of the most appropriate method for your research needs.

Protein carbamylation, the addition of a carbamoyl (B1232498) group to free amino groups of proteins, is a significant post-translational modification implicated in a range of physiological and pathological processes, including aging, chronic kidney disease, and rheumatoid arthritis.[1][2] Sodium cyanate is a key agent used to induce this modification in experimental settings. Validating the extent and specific sites of carbamylation is crucial for understanding its impact on protein structure, function, and its role in disease. Mass spectrometry (MS) has emerged as a cornerstone for this analysis, offering high sensitivity and the ability to pinpoint specific modification sites.[1] However, a comprehensive understanding of its performance in comparison to other available methods is essential for informed experimental design.

Comparative Analysis of Validation Methods

The selection of a validation method for protein carbamylation depends on various factors, including the specific research question, sample complexity, required sensitivity, and available instrumentation. Below is a comparative summary of the primary techniques.

Method	Principle	Advantages	Disadvantages	Typical Throughput	Relative Cost
Mass Spectrometry (LC-MS/MS)	Identifies and quantifies carbamylated peptides based on their mass-to-charge ratio and fragmentation patterns.	High specificity and sensitivity.[1] Enables site-specific identification of carbamylation.[1] Suitable for complex biological samples.[1] Allows for quantitative analysis using label-free or isotopic labeling approaches.[1]	Can be prone to artifactual carbamylation during sample preparation with urea (B33335).[3][4] Requires sophisticated instrumentation and bioinformatics expertise. The similar masses of lysine (B10760008) acetylation and carbamylation can be challenging for reliable peptide identification.[4]	Medium to High	High
Western Blotting	Utilizes antibodies specific to carbamylated residues (e.g., anti-homocitrulline) to detect modified proteins separated by gel electrophoresis.	Relatively simple and widely available technique. Provides information on the molecular weight of carbamylated proteins.	Lower sensitivity and specificity compared to MS.[5] Dependent on antibody quality and specificity.[4] Generally semi-quantitative.	Medium	Medium
ELISA (Enzyme-Linked Immunosorbent Assay)	Employs antibodies to quantify the total amount of carbamylated protein in a sample.	High throughput and suitable for screening large numbers of samples.[1] Relatively inexpensive.	Provides a measure of total carbamylation, not site-specific information.[5] Susceptible to antibody cross-reactivity.	High	Low
NMR (Nuclear Magnetic Resonance) Spectroscopy	Detects structural and dynamic changes in proteins upon carbamylation.	Provides detailed insights into the conformational changes induced by carbamylation.[1] Can identify modification sites without the need for enzymatic digestion.	Requires large amounts of purified protein. Lower throughput compared to other methods. Technically demanding.	Low	Very High

Experimental Protocols

Mass Spectrometry-Based Validation of Protein Carbamylation

This protocol outlines a general workflow for the identification and quantification of protein carbamylation using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Protein Carbamylation (In Vitro):

• Dissolve the protein of interest in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Add a fresh solution of sodium cyanate to the desired final concentration (e.g., 1-10 mM).

• Incubate the reaction mixture at 37°C for a specified time (e.g., 2-24 hours). The reaction time and cyanate concentration can be varied to achieve different levels of modification.

• To stop the reaction, remove excess cyanate by dialysis or buffer exchange into a cyanate-free buffer.

2. Sample Preparation for Mass Spectrometry:

• Reduction and Alkylation: Reduce disulfide bonds using dithiothreitol (B142953) (DTT) and alkylate the resulting free thiols with iodoacetamide (B48618) (IAM). This prevents the reformation of disulfide bonds.

• Proteolytic Digestion: Digest the carbamylated protein into smaller peptides using a protease such as trypsin. Trypsin cleaves C-terminal to lysine and arginine residues.

• Desalting: Remove salts and other contaminants from the peptide mixture using a C18 solid-phase extraction (SPE) column.

3. LC-MS/MS Analysis:

• Separate the peptides using reversed-phase liquid chromatography (LC) based on their hydrophobicity.

• Eluted peptides are introduced into the mass spectrometer via electrospray ionization (ESI).

• The mass spectrometer acquires precursor ion scans (MS1) to determine the mass-to-charge ratio of the intact peptides.

• Selected precursor ions are fragmented (e.g., by collision-induced dissociation, CID, or higher-energy collisional dissociation, HCD), and the resulting fragment ions are analyzed in a tandem mass spectrum (MS2).

4. Data Analysis:

• Use a database search engine (e.g., MaxQuant, Proteome Discoverer) to identify the peptides from the MS2 spectra.

• Specify carbamylation of lysine and N-terminal amines as a variable modification in the search parameters. The mass shift for carbamylation is +43.0058 Da.

• Quantify the relative abundance of carbamylated peptides using label-free quantification or isotopic labeling methods.

To mitigate artifactual carbamylation from urea during sample preparation, it is advisable to use alternative detergents like sodium deoxycholate (SDC) or to use freshly prepared urea solutions and perform sample preparation at room temperature.[3][4]

Western Blotting for Carbamylated Proteins

1. SDS-PAGE:

• Separate carbamylated and control protein samples by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

2. Electrotransfer:

• Transfer the separated proteins from the gel to a nitrocellulose or polyvinylidene difluoride (PVDF) membrane.

3. Immunoblotting:

• Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for carbamylated lysine (homocitrulline).

• Wash the membrane to remove unbound primary antibody.

• Incubate the membrane with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase, HRP) that recognizes the primary antibody.

• Wash the membrane to remove unbound secondary antibody.

4. Detection:

• Add a chemiluminescent substrate for the enzyme-conjugated secondary antibody and detect the resulting signal using an imaging system.

ELISA for Quantifying Protein Carbamylation

1. Coating:

• Coat the wells of a 96-well plate with the carbamylated protein sample or a standard.

2. Blocking:

• Block the uncoated surfaces in the wells to prevent non-specific binding.

3. Antibody Incubation:

• Add a primary antibody specific for carbamylated proteins to the wells.

• Add an enzyme-linked secondary antibody that binds to the primary antibody.

4. Substrate Addition and Detection:

• Add a chromogenic substrate that is converted by the enzyme to a colored product.

• Measure the absorbance of the colored product using a plate reader. The intensity of the color is proportional to the amount of carbamylated protein in the sample.

Visualizing the Process and Pathway

To further clarify the experimental process and the underlying chemical modification, the following diagrams are provided.

Mass spectrometry workflow for validating protein carbamylation.

Chemical pathway of protein carbamylation by sodium cyanate.

References

• 1. Proteomics Analysis of Carbamylation - Creative Proteomics [creative-proteomics.com]
• 2. Protein carbamylation is a hallmark of aging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protein carbamylation and proteomics: from artifacts to elucidation of biological functions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Protein carbamylation and proteomics: from artifacts to elucidation of biological functions [frontiersin.org]
• 5. Protein carbonylation detection methods: A comparison - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Cyanate and Isocyanate in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The cyanate (B1221674) (-OCN) and isocyanate (-NCO) functional groups are both valuable reactive moieties in synthetic chemistry, each offering distinct reactivity profiles that are leveraged in a wide range of applications, from polymer science to drug development. Understanding their comparative reactivity is crucial for designing efficient synthetic routes and tailoring the properties of target molecules. This guide provides an objective comparison of the performance of cyanates and isocyanates in synthesis, supported by experimental data and detailed protocols.

Core Reactivity Principles: An Overview

Isocyanates are characterized by a cumulative double bond system (R-N=C=O) and are well-established as potent electrophiles.[1] The carbon atom of the isocyanate group is highly susceptible to nucleophilic attack by a variety of functional groups, including alcohols, amines, and water.[1] This high reactivity is the foundation of their extensive use in the production of polyurethanes, ureas, and carbamates.[2] Aromatic isocyanates are generally more reactive than their aliphatic counterparts due to the electron-withdrawing nature of the aromatic ring, which further enhances the electrophilicity of the isocyanate carbon.

Cyanate esters, with the structure R-O-C≡N, exhibit a different mode of reactivity.[1] While they can react with nucleophiles, their predominant and most utilized reaction in synthesis is a thermally initiated cyclotrimerization.[3][4] This process involves the head-to-tail cyclization of three cyanate groups to form a highly stable, cross-linked triazine ring network, which is the basis for high-performance thermosetting polymers known as polycyanurates.[3][4] The reaction of cyanate esters with nucleophiles like alcohols or phenols can occur, typically as an initial step in the curing process, leading to the formation of imidocarbonates.[5] However, this reaction is generally less facile than the reaction of isocyanates with the same nucleophiles.

Quantitative Comparison of Reactivity

Direct kinetic comparison of cyanate and isocyanate reactivity with the same nucleophile under identical conditions is not extensively documented due to their differing primary reaction pathways. However, a comparative analysis of their typical reactions provides clear insights into their relative reactivity. Isocyanates readily react with alcohols at or near room temperature, often without the need for a catalyst, to form urethanes (carbamates). In contrast, the cyclotrimerization of cyanate esters to form polycyanurates typically requires elevated temperatures, often in the range of 150-250°C, and may be accelerated by catalysts.[6]

Table 1: Comparative Reactivity with Alcohols

Feature	Isocyanate (R-N=C=O)	Cyanate Ester (R-O-C≡N)
Primary Reaction	Nucleophilic addition to form a urethane (B1682113).	Primarily cyclotrimerization to form a triazine ring. Reaction with alcohols to form imidocarbonates is a secondary/initial step in curing.
Typical Reaction Conditions	Room temperature to moderate heating (e.g., 25-80°C). Can be catalyzed by bases or organometallic compounds.[7]	High temperatures (e.g., 150-250°C) for thermal curing.[6] Can be catalyzed by transition metal complexes (e.g., copper or cobalt acetylacetonate).[8]
Relative Rate	Generally much faster reaction with alcohols compared to cyanate esters under similar conditions.	Significantly slower reaction with alcohols compared to isocyanates. The primary reaction is self-polymerization at high temperatures.

Table 2: Kinetic Data for Phenyl Isocyanate Reaction with Alcohols

The following table summarizes kinetic data for the reaction of a representative aromatic isocyanate, phenyl isocyanate, with various alcohols, highlighting the influence of alcohol structure on reaction rate.

Alcohol	Temperature (°C)	Second-Order Rate Constant (k) (L mol⁻¹ s⁻¹)	Activation Energy (Ea) (kJ/mol)
Propan-1-ol	25	1.5 x 10⁻⁴	33.5
Butan-1-ol	25	1.4 x 10⁻⁴	34.2
Propan-2-ol	25	0.5 x 10⁻⁴	38.4
Butan-2-ol	25	0.4 x 10⁻⁴	39.1

Data sourced from a study using a microreactor system with THF as the solvent.[9] As the data indicates, primary alcohols react faster than secondary alcohols with phenyl isocyanate, which can be attributed to reduced steric hindrance.[9]

Experimental Protocols

Protocol 1: Monitoring the Kinetics of Isocyanate-Alcohol Reaction via HPLC

This protocol describes a method for determining the reaction kinetics of phenyl isocyanate with an alcohol (e.g., propan-1-ol) using High-Performance Liquid Chromatography (HPLC).[9]

Materials:

• Phenyl isocyanate (PhNCO)

• Propan-1-ol

• Tetrahydrofuran (THF), HPLC grade

• HPLC system with a UV detector

• Thermostatted microreactor or batch reactor

• Syringe pumps

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation: Prepare stock solutions of phenyl isocyanate and propan-1-ol in THF at known concentrations (e.g., 0.1 M PhNCO and 2.0 M propan-1-ol to ensure pseudo-first-order conditions).

• Reaction Setup: Use a thermostatted reactor to maintain a constant temperature (e.g., 25°C). For a continuous flow setup, use syringe pumps to deliver the reactant solutions at a constant flow rate into a microreactor. For a batch setup, mix the reactants in a thermostatted vessel with stirring.

• Sampling: At specific time intervals, withdraw aliquots of the reaction mixture. Immediately quench the reaction by diluting the aliquot in a known volume of a suitable solvent (e.g., acetonitrile) to stop the reaction and prepare it for HPLC analysis.

• HPLC Analysis: Inject the quenched samples into the HPLC system. Use a suitable column (e.g., C18) and a mobile phase (e.g., acetonitrile/water gradient) to separate the reactants and the urethane product. Monitor the elution profile using a UV detector at a wavelength where the product has a strong absorbance (e.g., 240 nm).

• Data Analysis: Create a calibration curve for the urethane product to determine its concentration in the reaction aliquots. Plot the concentration of the product versus time. From this data, determine the initial reaction rate and the rate constant (k) by fitting the data to the appropriate rate law (e.g., pseudo-first-order if one reactant is in large excess).

Protocol 2: Monitoring the Curing Kinetics of a Cyanate Ester Resin via DSC

This protocol outlines the use of Differential Scanning Calorimetry (DSC) to investigate the curing kinetics of a cyanate ester resin.[10]

Materials:

• Cyanate ester monomer or prepolymer (e.g., a bisphenol A-based cyanate ester)

• DSC instrument

• Hermetic aluminum DSC pans

Procedure:

• Sample Preparation: Accurately weigh a small amount (e.g., 5-10 mg) of the uncured cyanate ester resin into a DSC pan and hermetically seal it. Prepare an empty, sealed pan as a reference.

• Non-isothermal DSC Scan: Place the sample and reference pans into the DSC cell. Heat the sample from ambient temperature to a temperature where the curing is complete (e.g., 350°C) at a constant heating rate (e.g., 5, 10, 15, and 20 °C/min).[11] Record the heat flow as a function of temperature.

• Data Analysis:

  • The exothermic peak in the DSC thermogram represents the curing reaction. The total area under the peak corresponds to the total heat of reaction (ΔH_total).

  • The degree of cure (α) at any given temperature (T) can be calculated by integrating the heat flow curve up to that temperature and dividing by the total heat of reaction: α = ΔH_T / ΔH_total.

  • The rate of cure (dα/dt) can be determined from the heat flow signal (dH/dt) at any given time: dα/dt = (1/ΔH_total) * (dH/dt).

  • By performing scans at multiple heating rates, kinetic parameters such as the activation energy (Ea) can be determined using model-free isoconversional methods (e.g., Kissinger or Flynn-Wall-Ozawa methods).[11]

Visualizing Reaction and Experimental Workflows

Isocyanate-Alcohol Reaction Pathway

The reaction between an isocyanate and an alcohol proceeds via a nucleophilic addition mechanism to form a urethane.

References

• 1. Isocyanate - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis of Cyanate Esters Based on Mono-O-Methylated Bisphenols with Sulfur-Containing Bridges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. adeka.co.jp [adeka.co.jp]
• 7. mdpi.com [mdpi.com]
• 8. Cure monitoring of catalysed cyanate ester resins | Semantic Scholar [semanticscholar.org]
• 9. d-nb.info [d-nb.info]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Carbamoylating Agents: Sodium Cyanate and Beyond

For Researchers, Scientists, and Drug Development Professionals

Protein carbamoylation, a non-enzymatic post-translational modification, is of significant interest in biomedical research and drug development due to its role in altering protein structure and function. This guide provides an objective comparison of sodium cyanate (B1221674) and other carbamoylating agents, supported by experimental data, to assist researchers in selecting the appropriate tool for their specific applications.

Executive Summary

Carbamoylation involves the addition of a carbamoyl (B1232498) group to free amino groups on proteins, primarily the N-terminal α-amino group and the ε-amino group of lysine (B10760008) residues. This modification can significantly impact a protein's biological activity and has been implicated in various physiological and pathological processes. While sodium cyanate is a commonly used carbamoylating agent, a variety of other reagents exist, each with distinct properties. This guide compares sodium cyanate with other carbamoylating agents such as potassium cyanate, isocyanates, carbamyl phosphate, and nitrosoureas, focusing on their reaction characteristics, specificity, and potential off-target effects.

Mechanism of Carbamoylation

The primary reactive species in carbamoylation by cyanate salts is isocyanic acid (HNCO), which exists in equilibrium with cyanate (OCN⁻) in aqueous solutions. Isocyanic acid readily reacts with unprotonated primary amines on proteins. Other carbamoylating agents, such as isocyanates, react directly with amino groups.

Comparison of Carbamoylating Agents

The choice of carbamoylating agent can significantly influence the outcome of an experiment. The following table summarizes the key characteristics of common carbamoylating agents.

Carbamoylating Agent	Reactive Species	Relative Reactivity	Key Characteristics & Applications	Potential Off-Target Effects
Sodium Cyanate (NaOCN)	Isocyanic acid (HNCO)	Moderate	Widely used for in vitro carbamoylation studies.[1][2] Relevant to in vivo studies of uremia-induced carbamoylation.	Can modify other nucleophilic residues at high concentrations. Potential for non-specific reactions.
Potassium Cyanate (KOCN)	Isocyanic acid (HNCO)	Moderate	Similar to sodium cyanate, used interchangeably in many applications.	Similar to sodium cyanate.
Isocyanates (R-NCO)	Isocyanate	High	Rapid and efficient carbamoylation.[3] Used to study the effects of specific carbamoyl modifications.	Highly reactive and can be unstable in aqueous solutions. May lead to less specific modifications.
Carbamyl Phosphate	Carbamoyl phosphate	Low to Moderate	An endogenous carbamoylating agent involved in the urea (B33335) cycle.[4] Used in studies of sickle cell anemia.	Less potent than cyanate in inhibiting protein synthesis.[5]
Nitrosoureas (e.g., BCNU, CCNU)	Isocyanates	High	Anticancer drugs that possess both alkylating and carbamoylating activities.[3]	Carbamoylating activity is often secondary to their primary alkylating function, leading to complex biological effects.

Experimental Data: A Comparative Overview

Direct quantitative comparisons of carbamoylating agents under identical conditions are limited in the literature. However, based on available data, a qualitative and semi-quantitative comparison can be made.

Parameter	Sodium Cyanate	Isocyanates	Notes
Reaction Rate	Slower, dependent on the formation of isocyanic acid.	Faster, direct reaction with amino groups.[3]	The rate of carbamoylation by cyanate is pH-dependent.
Specificity	Preferentially modifies the N-terminal α-amino group over lysine ε-amino groups at physiological pH.[6]	Can be less specific, reacting with various accessible amino groups.	The pKa of the target amino group plays a crucial role in determining reactivity with isocyanic acid.
Efficiency	Generally lower than isocyanates for achieving high levels of carbamoylation in a short time.	Higher efficiency in achieving extensive carbamoylation.	Efficiency is dependent on concentration, temperature, and pH.

Experimental Protocols

In Vitro Carbamoylation of a Protein (e.g., Albumin) with Sodium Cyanate

This protocol describes a general procedure for the in vitro carbamoylation of a protein using sodium cyanate.

Materials:

• Protein of interest (e.g., bovine serum albumin, BSA)

• Sodium cyanate (NaOCN)

• Phosphate-buffered saline (PBS), pH 7.4

• Dialysis tubing or centrifugal filter units for buffer exchange

• Spectrophotometer for protein concentration determination

Procedure:

• Protein Solution Preparation: Dissolve the protein in PBS to a final concentration of 1-10 mg/mL.

• Carbamoylation Reaction:

  • Prepare a fresh stock solution of sodium cyanate in PBS.

  • Add the sodium cyanate solution to the protein solution to achieve the desired final concentration (e.g., 1-50 mM).

  • Incubate the reaction mixture at 37°C for a specified time (e.g., 2-24 hours). The incubation time will depend on the desired level of carbamoylation.

• Removal of Excess Reagent:

  • After incubation, remove unreacted sodium cyanate by extensive dialysis against PBS at 4°C or by using centrifugal filter units.

• Characterization of Carbamoylation:

  • Determine the protein concentration using a standard method (e.g., Bradford assay).

  • Assess the extent of carbamoylation by methods such as LC-MS/MS to quantify homocitrulline (the product of lysine carbamoylation) or by colorimetric assays.[7]

Quantification of Homocitrulline by LC-MS/MS

This protocol outlines the general steps for quantifying homocitrulline in a protein sample as a measure of lysine carbamoylation.

Materials:

• Carbamoylated protein sample

• Acid for hydrolysis (e.g., 6 M HCl)

• Internal standard (e.g., stable isotope-labeled homocitrulline)

• LC-MS/MS system

Procedure:

• Acid Hydrolysis:

  • To a known amount of protein, add 6 M HCl.

  • Hydrolyze the protein by heating at 110°C for 24 hours in a sealed, vacuum-evacuated tube.

• Sample Preparation:

  • After hydrolysis, dry the sample under a stream of nitrogen or by vacuum centrifugation.

  • Reconstitute the sample in a suitable solvent for LC-MS/MS analysis (e.g., 0.1% formic acid in water).

  • Add a known amount of the internal standard.

• LC-MS/MS Analysis:

  • Inject the sample into the LC-MS/MS system.

  • Separate the amino acids using a suitable chromatography method (e.g., hydrophilic interaction liquid chromatography - HILIC).[8]

  • Detect and quantify homocitrulline and the internal standard using multiple reaction monitoring (MRM) in the mass spectrometer.

  • Calculate the amount of homocitrulline relative to the amount of lysine or total protein.[9][10]

Signaling Pathways and Workflows

Carbamoylated LDL and LOX-1 Signaling

Carbamoylated low-density lipoprotein (cLDL) has been shown to play a significant role in the pathogenesis of atherosclerosis. One of the key mechanisms is its interaction with the Lectin-like oxidized LDL receptor-1 (LOX-1), which triggers downstream signaling cascades leading to endothelial dysfunction.[11][12][13]

Caption: Carbamoylated LDL signaling via the LOX-1 receptor.

Experimental Workflow for In Vitro Carbamoylation and Analysis

The following diagram illustrates a typical workflow for studying protein carbamoylation in a laboratory setting.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. ionsource.com [ionsource.com]
• 3. researchgate.net [researchgate.net]
• 4. Research Reports [nippi-inc.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. GraphViz Examples and Tutorial [graphs.grevian.org]
• 7. Carbamylated-Oxidized LDL: Proatherosclerotic Effects on Endothelial Cells and Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of plasma homocitrulline using hydrophilic interaction liquid chromatography (HILIC) coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Measurement of Homocitrulline, A Carbamylation-derived Product, in Serum and Tissues by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Vascular Redox Signaling, Endothelial Nitric Oxide Synthase Uncoupling, and Endothelial Dysfunction in the Setting of Transportation Noise Exposure or Chronic Treatment with Organic Nitrates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Titration Methods for Determining Sodium Cyanate Concentration

For researchers, scientists, and professionals in drug development, the accurate determination of sodium cyanate (B1221674) (NaOCN) concentration is crucial for process control, quality assurance, and research applications. This guide provides a comparative overview of two primary titration methods for this purpose: Argentometric Back-Titration and Acid-Base Titration.

Comparison of Titration Methods

The selection of a suitable titration method depends on factors such as the sample matrix, potential interferences, and the desired level of accuracy and precision. The following table summarizes the key characteristics of the two methods discussed.

Feature	Argentometric Back-Titration (Volhard's Method)	Acid-Base Titration (Hydrolysis Method)
Principle	Precipitation of cyanate ions with a known excess of silver nitrate (B79036), followed by back-titration of the excess silver ions with a standardized thiocyanate (B1210189) solution.	Hydrolysis of cyanate ions in an acidic medium to form ammonia (B1221849), followed by the titration of the resulting ammonia or the excess acid.
Reaction Type	Precipitation Titration	Acid-Base Titration
Endpoint Determination	Formation of a colored complex (e.g., red ferric thiocyanate) or potentiometrically.	Colorimetric (pH indicator) or potentiometric.
Potential Interferences	Halide ions (Cl-, Br-, I-) which also precipitate with silver nitrate.	Other acidic or basic compounds present in the sample.
Advantages	Relatively straightforward and utilizes common laboratory reagents.	Avoids the use of silver salts and can be performed with standard acids and bases.
Disadvantages	Can be affected by interfering ions; requires an additional back-titration step.	The hydrolysis step may require specific conditions (e.g., heating) to proceed to completion.

Experimental Protocols

Argentometric Back-Titration (Volhard's Method)

This method involves the precipitation of cyanate ions using an excess of silver nitrate, followed by the titration of the unreacted silver nitrate with a standard solution of potassium or ammonium (B1175870) thiocyanate.

Experimental Workflow:

Caption: Workflow for Argentometric Back-Titration of Sodium Cyanate.

Protocol:

• Sample Preparation: Accurately weigh a sample of sodium cyanate and dissolve it in deionized water in an Erlenmeyer flask.

• Precipitation: Add a known excess volume of a standardized silver nitrate (AgNO₃) solution to the flask to precipitate the cyanate ions as silver cyanate (AgOCN).

  • NaOCN + AgNO₃ → AgOCN(s) + NaNO₃

• Acidification: Acidify the solution with dilute nitric acid (HNO₃) to prevent the precipitation of silver hydroxide.

• Indicator Addition: Add a few milliliters of a ferric ammonium sulfate (FeNH₄(SO₄)₂) indicator solution.

• Back-Titration: Titrate the excess, unreacted silver ions with a standardized potassium thiocyanate (KSCN) or ammonium thiocyanate (NH₄SCN) solution.[1][2]

  • Ag⁺(excess) + SCN⁻ → AgSCN(s)

• Endpoint: The endpoint is reached upon the first appearance of a permanent reddish-brown color, which is due to the formation of the ferric thiocyanate complex ([Fe(SCN)]²⁺).[1][2]

  • Fe³⁺ + SCN⁻ → [Fe(SCN)]²⁺

• Calculation: The amount of silver nitrate that reacted with the sodium cyanate is determined by subtracting the amount of silver nitrate that reacted with the thiocyanate from the initial amount of silver nitrate added.

Acid-Base Titration (Hydrolysis Method)

This method is based on the hydrolysis of the cyanate ion in an acidic solution to form ammonia and carbon dioxide. The concentration of sodium cyanate can then be determined by titrating the resulting ammonia or by a back-titration of the excess acid used for hydrolysis.

Experimental Workflow:

Caption: Workflow for Acid-Base Titration of Sodium Cyanate.

Protocol:

• Sample Preparation: Accurately weigh a sample of sodium cyanate and dissolve it in deionized water in a flask suitable for heating.

• Hydrolysis: Add a known excess volume of a standardized strong acid (e.g., hydrochloric acid, HCl) to the flask.

• Heat the solution gently to facilitate the complete hydrolysis of the cyanate ions.[3]

  • OCN⁻ + 2H⁺ + H₂O → NH₄⁺ + CO₂

• Cooling: Allow the solution to cool to room temperature.

• Indicator Addition: Add a few drops of a suitable pH indicator (e.g., methyl orange or a mixed indicator).

• Back-Titration: Titrate the excess strong acid with a standardized strong base (e.g., sodium hydroxide, NaOH) until the indicator changes color, signifying the endpoint.

  • H⁺(excess) + OH⁻ → H₂O

• Calculation: The amount of acid consumed in the hydrolysis reaction is determined by subtracting the amount of acid that reacted with the strong base from the initial amount of acid added. This is then used to calculate the initial concentration of sodium cyanate.

References

• 1. firsthope.co.in [firsthope.co.in]
• 2. byjus.com [byjus.com]
• 3. sciencemadness.org [sciencemadness.org]

A Comparative Guide to Sodium Cyanate Synthesis: Efficiency, Purity, and Process Safety

For researchers, scientists, and professionals in drug development, the efficient and safe synthesis of key reagents is paramount. Sodium cyanate (B1221674) (NaOCN), a versatile intermediate in organic synthesis, particularly in the formation of ureas and isocyanates, can be produced through several chemical pathways. This guide provides a comparative analysis of the most common synthesis routes, offering insights into their relative efficiencies, the purity of the final product, and critical safety and environmental considerations. The information is supported by experimental data and detailed protocols to aid in the selection of the most appropriate method for specific research and development needs.

Comparison of Sodium Cyanate Synthesis Routes

The selection of a synthesis route for sodium cyanate is often a trade-off between reagent cost, reaction conditions, desired purity, and scale. The following table summarizes the key quantitative metrics for the three primary industrial and laboratory-scale synthesis methods.

Parameter	Urea (B33335) & Sodium Carbonate	Urea & Sodium Hydroxide (B78521)	Cyanogen (B1215507) & Sodium Hydroxide
Typical Yield	85-99%	Moderate to High (less documented)	>97%
Product Purity	High (can contain cyanide impurities)	Moderate (often contains carbonate impurities)	Very High (>99.5%)
Reaction Temperature	525 - 650 °C (Fused State)	Lower than Urea/Carbonate method	0 - 50 °C
Reaction Time	Rapid (minutes in fused state)	Variable	Rapid
Key Reagents	Urea, Sodium Carbonate	Urea, Sodium Hydroxide	Cyanogen, Sodium Hydroxide
Primary Byproducts	Ammonia (B1221849), Carbon Dioxide, Sodium Cyanide	Ammonia, Water, Sodium Carbonate	Sodium Cyanide, Water
Key Advantages	Low-cost starting materials, high yield.	Lower reaction temperature than the carbonate method.	High purity and yield, mild reaction conditions.
Key Disadvantages	High temperatures, potential for cyanide formation, hydrolysis risk during workup.	Formation of carbonate impurities due to water byproduct, which can be difficult to remove.	Use of highly toxic and flammable cyanogen gas, formation of toxic sodium cyanide byproduct.

Experimental Protocols

Below are detailed experimental methodologies for the three principal synthesis routes of sodium cyanate.

Synthesis from Urea and Sodium Carbonate

This method is a common industrial process that involves the high-temperature reaction of urea and sodium carbonate.

Reaction: 2 CO(NH₂)₂ + Na₂CO₃ → 2 NaOCN + 2 NH₃ + CO₂ + H₂O

Procedure:

• Mixing: Thoroughly mix 2 to 2.6 moles of urea with 1 mole of anhydrous sodium carbonate in a suitable reaction vessel.

• Heating: Heat the mixture to a fused state, maintaining a temperature between 525 °C and 650 °C.[1] The reaction is rapid and should be limited to a few minutes in the molten state to minimize the decomposition of sodium cyanate to sodium cyanide.

• Cooling & Recovery: Rapidly cool the molten product. The resulting solid can be purified by recrystallization. However, care must be taken as sodium cyanate can hydrolyze in aqueous solutions.

Note: The industrial process is often continuous, where the molten product is continuously withdrawn from the reaction zone.

Synthesis from Urea and Sodium Hydroxide

This route offers the advantage of lower reaction temperatures compared to the carbonate method but can lead to carbonate impurities.

Reaction: CO(NH₂)₂ + NaOH → NaOCN + NH₃ + H₂O

Procedure:

• Reaction Setup: In a reaction vessel equipped with a stirrer and a system for ammonia removal, dissolve sodium hydroxide in a suitable solvent (e.g., ethanol) or use molten sodium hydroxide.

• Addition of Urea: Gradually add urea to the sodium hydroxide solution/melt while stirring.

• Heating: Heat the mixture. The reaction proceeds at a lower temperature than the carbonate method.

• Product Isolation: The sodium cyanate precipitates from the solution and can be collected by filtration.

Key Challenge: The water produced as a byproduct can hydrolyze sodium cyanate to sodium carbonate, reducing the purity of the final product.[2] Running the reaction under anhydrous conditions using sodium alkoxides can mitigate this issue.

Synthesis from Cyanogen and Sodium Hydroxide

This method can produce high-purity sodium cyanate under mild conditions but involves the use of highly toxic cyanogen gas.

Reaction: (CN)₂ + 2 NaOH → NaOCN + NaCN + H₂O

Procedure:

• Preparation of NaOH Solution: Prepare a concentrated aqueous solution of sodium hydroxide (e.g., 37.2% by weight).[3]

• Reaction: Bubble cyanogen gas through the stirred sodium hydroxide solution at a controlled temperature between 0 °C and 50 °C.

• Precipitation: Sodium cyanate, being less soluble than sodium cyanide in the reaction medium, will precipitate out of the solution.

• Separation and Purification: The precipitated sodium cyanate is separated by filtration. The product can be washed with a solvent like methanol (B129727) to remove residual sodium cyanide, yielding a product with purity exceeding 99.5%.[3]

Process Visualizations

Synthesis from Urea and Sodium Carbonate

Caption: Workflow for Sodium Cyanate synthesis from Urea and Sodium Carbonate.

Synthesis from Cyanogen and Sodium Hydroxide

Caption: Workflow for Sodium Cyanate synthesis from Cyanogen and Sodium Hydroxide.

Signaling Pathway of Key Reactions

Caption: Key reaction pathways in different sodium cyanate synthesis routes.

Safety and Environmental Considerations

The synthesis of sodium cyanate involves hazardous materials and requires strict adherence to safety protocols.

• Urea-based Methods: The high temperatures involved in the urea and sodium carbonate route pose a significant hazard. The evolution of ammonia gas requires adequate ventilation. A major concern is the potential for the formation of highly toxic sodium cyanide as a byproduct, especially at higher temperatures.[1] Proper temperature control and monitoring are crucial.

• Cyanogen-based Method: Cyanogen is an extremely toxic and flammable gas. This synthesis must be conducted in a well-ventilated fume hood with appropriate gas scrubbing systems. The byproduct, sodium cyanide, is also highly toxic and must be handled and disposed of according to strict regulations. Waste streams containing cyanide must be treated, typically by oxidation to the less toxic cyanate, before disposal.

Conclusion

The choice of a synthesis route for sodium cyanate depends heavily on the specific requirements of the application. For large-scale industrial production where cost is a primary driver, the urea and sodium carbonate method is often favored despite the high temperatures and potential for impurities. For laboratory-scale synthesis where high purity is critical and the necessary safety infrastructure is in place, the cyanogen and sodium hydroxide route offers a superior product under milder conditions. The urea and sodium hydroxide method presents a compromise with lower reaction temperatures but can be plagued by carbonate impurities. A thorough risk assessment and consideration of the desired product specifications are essential before selecting a synthesis protocol.

References

• 1. US2690956A - Process of making sodium cyanate - Google Patents [patents.google.com]
• 2. scite.ai [scite.ai]
• 3. US3803294A - Process for the production of sodium cyanate - Google Patents [patents.google.com]

Characterization of Sodium Cyanate Reaction Byproducts: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the byproduct profile of a chemical reaction is as crucial as understanding its primary pathway. This guide provides a comprehensive comparison of byproducts generated during common reactions involving sodium cyanate (B1221674), offering insights into their formation, characterization, and mitigation. We present experimental data, detailed analytical protocols, and a comparative analysis with alternative reagents to aid in the selection of optimal synthetic routes.

Sodium cyanate (NaOCN) is a versatile and widely used reagent in organic synthesis, particularly for the production of ureas and carbamates, which are key functional groups in many pharmaceutical compounds. However, like any chemical transformation, reactions involving sodium cyanate are not without the potential for side reactions and byproduct formation. A thorough understanding of these byproducts is essential for process optimization, impurity profiling, and ensuring the safety and efficacy of the final drug substance.

Common Reactions and Their Byproduct Profiles

Sodium cyanate is primarily employed in two key types of reactions in drug development: the formation of ureas through reaction with amines, and the synthesis of carbamates via reaction with alcohols.

Reaction with Amines: Urea (B33335) Formation

The reaction of an amine with sodium cyanate, typically in the presence of an acid, proceeds through the in-situ formation of isocyanic acid (HNCO), which then reacts with the amine to yield a urea derivative.

Primary Byproducts and Impurities:

• Unreacted Starting Materials: Incomplete reactions can leave residual sodium cyanate and amine.

• Inorganic Salts: Neutralization of the acid catalyst results in the formation of inorganic salts (e.g., sodium chloride if HCl is used).

• Over-reaction Products with Multifunctional Amines: In the case of diamines or other multifunctional amines, there is a potential for the formation of oligomeric or polymeric urea byproducts if the stoichiometry is not carefully controlled. For instance, the reaction with a diamine can lead to the formation of bis-ureas, and in excess, longer chain polyureas.

• Cyanuric Acid: Under certain conditions, isocyanic acid can trimerize to form cyanuric acid, a stable cyclic compound.

• Hydrolysis Products: Sodium cyanate can hydrolyze, particularly in aqueous acidic conditions or at elevated temperatures, to produce ammonia (B1221849) and sodium carbonate.

Reaction with Alcohols: Carbamate (B1207046) Synthesis

The carbamoylation of alcohols using sodium cyanate also proceeds via the generation of isocyanic acid, which then adds to the alcohol to form a carbamate.

Primary Byproducts and Impurities:

• Allophanates: This is a well-documented byproduct in carbamate synthesis. It is formed by the reaction of the initially formed carbamate with another molecule of isocyanic acid.

• Unreacted Starting Materials: Residual sodium cyanate and alcohol may be present.

• Inorganic Salts: As with urea synthesis, inorganic salts are formed from the acid catalyst.

• Cyanuric Acid: Trimerization of isocyanic acid can also occur in this reaction.

• Hydrolysis Products: Similar to the reaction with amines, hydrolysis of sodium cyanate can lead to ammonia and carbonate impurities.

Impurities from Sodium Cyanate Manufacturing

The purity of the starting sodium cyanate reagent is a critical factor influencing the byproduct profile of subsequent reactions. The two primary industrial methods for producing sodium cyanate can introduce specific impurities:

• From Urea and Sodium Carbonate: This process can result in residual unreacted urea and sodium carbonate. An intermediate in this reaction is sodium allophanate (B1242929), which could potentially be present in the final product.[1]

• From Cyanogen and Sodium Hydroxide: This route can lead to the presence of sodium cyanide and sodium carbonate as impurities in the final sodium cyanate product.[2]

Table 1: Summary of Common Byproducts in Sodium Cyanate Reactions

Reaction Type	Reactant	Primary Byproducts/Impurities	Formation Pathway
Urea Synthesis	Amines	Unreacted starting materials, Inorganic salts, Oligomeric ureas (with multifunctional amines), Cyanuric acid, Ammonia, Sodium carbonate	Incomplete reaction, Acid neutralization, Over-reaction, Trimerization of HNCO, Hydrolysis
Carbamate Synthesis	Alcohols	Allophanates, Unreacted starting materials, Inorganic salts, Cyanuric acid, Ammonia, Sodium carbonate	Reaction of carbamate with HNCO, Incomplete reaction, Acid neutralization, Trimerization of HNCO, Hydrolysis
Reagent Impurities	-	Sodium carbonate, Sodium cyanide, Sodium hydroxide, Urea, Sodium allophanate	Manufacturing process

Comparative Analysis with Alternative Reagents

Several alternative reagents can be used for the synthesis of ureas and carbamates, each with its own byproduct profile.

• 1,1'-Carbonyldiimidazole (B1668759) (CDI): CDI is a popular alternative to phosgene (B1210022) and isocyanates for forming urea and carbamate linkages. Its primary byproducts are imidazole (B134444) and carbon dioxide, which are generally considered more benign and easier to remove than the byproducts associated with sodium cyanate.[1][2] Specifically, in reactions with diamines, CDI can favor the formation of cyclic ureas or imidazolidinones depending on the substrate and reaction conditions, which can be either the desired product or a significant byproduct.

• Triphosgene (B27547): A solid, crystalline substitute for the highly toxic phosgene gas, triphosgene is used to generate isocyanates in situ for urea and carbamate synthesis. While effective, its use can lead to the formation of chlorinated byproducts, and careful control of stoichiometry is required to avoid the formation of undesired side products like carbamoyl (B1232498) chlorides.

• Diphenyl Carbonate: This reagent can be used for the synthesis of ureas and carbamates, particularly at elevated temperatures. Phenol is the primary byproduct, which is generally less volatile and easier to handle than the gaseous byproducts of some other reagents, but its removal from the reaction mixture is necessary.

Table 2: Comparison of Byproduct Profiles for Urea/Carbamate Synthesis Reagents

Reagent	Primary Byproducts	Advantages	Disadvantages
Sodium Cyanate	Allophanates, Cyanuric acid, Inorganic salts, Ammonia, Carbonates	Cost-effective, Readily available	Formation of difficult-to-remove byproducts, Potential for inorganic salt contamination, Hydrolysis sensitivity
1,1'-Carbonyldiimidazole (CDI)	Imidazole, Carbon dioxide	Benign and easily removable byproducts, Mild reaction conditions	Higher cost compared to sodium cyanate, Moisture sensitive
Triphosgene	Hydrogen chloride, Carbon dioxide, Chlorinated organic compounds	Solid, easier to handle than phosgene	Corrosive HCl byproduct, Potential for chlorinated impurities
Diphenyl Carbonate	Phenol	Non-gaseous byproduct, Relatively stable	Requires higher reaction temperatures, Phenol byproduct requires removal

Experimental Protocols for Byproduct Characterization

Accurate identification and quantification of byproducts are essential for process control and quality assurance. Below are detailed protocols for the analysis of key byproducts.

Protocol 1: HPLC-UV Method for Allophanate Quantification

This method is suitable for the quantification of allophanate byproducts in carbamate synthesis reaction mixtures.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: A reverse-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water or a phosphate (B84403) buffer. For example, a gradient starting from 15% acetonitrile in 0.025 M potassium phosphate buffer (pH 3.5) and increasing to a higher concentration of acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength suitable for the carbamate and allophanate, typically around 230-250 nm.

• Sample Preparation: Dilute the reaction mixture in the initial mobile phase. Filter through a 0.45 µm syringe filter before injection.

• Quantification: Use an external standard calibration curve prepared with a purified allophanate standard.

Protocol 2: GC-MS Analysis of Urea Derivatives and Potential Byproducts

For volatile and thermally stable urea derivatives and potential byproducts, GC-MS can be a powerful analytical tool. Derivatization is often necessary to improve the volatility and chromatographic behavior of these compounds.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Start at a low temperature (e.g., 70°C), hold for a few minutes, then ramp to a high temperature (e.g., 280°C) at a rate of 10-20°C/min.

• Injection: Split or splitless injection depending on the concentration of the analytes.

• Derivatization: Silylation is a common derivatization technique for ureas. A typical procedure involves reacting the dried sample with a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) in a suitable solvent (e.g., pyridine (B92270) or acetonitrile) at 60-80°C for 30-60 minutes.

• Mass Spectrometry: Operate in electron ionization (EI) mode with a scan range of m/z 50-500. Identification of byproducts is achieved by comparing the obtained mass spectra with spectral libraries (e.g., NIST).

Visualizing Reaction Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: Reaction pathways for urea and carbamate synthesis using sodium cyanate, highlighting the formation of key byproducts.

Caption: A generalized analytical workflow for the characterization of sodium cyanate reaction byproducts.

Conclusion

The choice of reagent and reaction conditions can significantly impact the byproduct profile in the synthesis of ureas and carbamates. While sodium cyanate is a cost-effective and common reagent, a thorough understanding and characterization of its potential byproducts, such as allophanates and cyanuric acid, are crucial for the development of robust and well-controlled synthetic processes in the pharmaceutical industry. Alternative reagents like 1,1'-carbonyldiimidazole offer a cleaner byproduct profile, albeit at a higher cost. The analytical methods and comparative data presented in this guide are intended to empower researchers to make informed decisions, leading to the development of more efficient, reliable, and safer manufacturing processes for vital pharmaceutical compounds.

References

• 1. srinichem.com [srinichem.com]
• 2. researchgate.net [researchgate.net]

Navigating Urea Synthesis: A Comparative Guide to Alternatives for Sodium Cyanate

For researchers, scientists, and drug development professionals engaged in chemical transformations, the synthesis of ureas is a fundamental process. While sodium cyanate (B1221674) has traditionally been a common reagent for this purpose, concerns regarding its toxicity and handling have prompted the exploration of safer and more efficient alternatives. This guide provides an objective comparison of various methods for urea (B33335) synthesis, presenting experimental data, detailed protocols, and reaction pathway visualizations to inform reagent selection in the modern laboratory.

The carbamoylation of amines to form ureas is a critical step in the synthesis of a wide array of pharmaceuticals and biologically active compounds. Sodium cyanate, in the presence of an acid, generates isocyanic acid in situ, which then reacts with an amine to form the desired urea. However, the landscape of chemical synthesis is continually evolving, with a strong emphasis on the development of greener, safer, and more versatile methodologies. This comparison explores several key alternatives to sodium cyanate, evaluating their performance based on yield, reaction conditions, substrate scope, and safety considerations.

Performance Comparison of Urea Synthesis Methods

The following table summarizes quantitative data for the synthesis of ureas using sodium cyanate and its alternatives. The data is compiled from various literature sources to provide a comparative overview.

Reagent/Method	Substrate Example	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Sodium Cyanate	p-Bromoaniline	Acetic acid/Water	35-55	2-3	88-93	[1]
Potassium Cyanate	Arylamines	Water	25	-	Good to Excellent	[2]
Carbonyldiimidazole (CDI)	Primary Amine	Dichloromethane	Room Temp	-	High
In situ Isocyanate (from Boc-amine)	Boc-protected Amine	Dichloromethane	Room Temp	-	High
Carbon Dioxide & Amine	n-Butylamine	None (Neat)	180	4	72.9	[3][4]
Urea (Indium Triflate catalyzed)	Various Alcohols/Amines	-	-	Short	Good to Excellent	[5][6][7]

Detailed Experimental Protocols

Urea Synthesis using Sodium Cyanate

This protocol describes the synthesis of p-bromophenylurea from p-bromoaniline and sodium cyanate.[1]

Materials:

• p-Bromoaniline (0.5 mole)

• Glacial Acetic Acid (240 ml)

• Water (480 ml + 450 ml + 200 ml)

• Sodium Cyanate (1 mole)

Procedure:

• Dissolve p-bromoaniline in a mixture of glacial acetic acid and water at 35°C in a 2-liter beaker.

• Prepare a solution of sodium cyanate in water at 35°C.

• Slowly add about 50 ml of the sodium cyanate solution to the p-bromoaniline solution with stirring until a white crystalline precipitate appears.

• Quickly add the rest of the sodium cyanate solution with vigorous agitation. The temperature will rise to 50-55°C.

• Stir the resulting thick paste for another 10 minutes and then let it stand at room temperature for 2-3 hours.

• Dilute the mixture with water, cool to 0°C, and filter the product with suction.

• Wash the solid with water, drain thoroughly, and dry to obtain p-bromophenylurea.

Urea Synthesis using Carbonyldiimidazole (CDI)

CDI is a safer alternative to phosgene (B1210022) and can be used for the synthesis of ureas. The order of addition is crucial to avoid the formation of symmetrical urea by-products.

Materials:

• Primary Amine (1 equiv.)

• Carbonyldiimidazole (CDI) (1 equiv.)

• Second Amine (1 equiv.)

• Anhydrous Dichloromethane (DCM)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the primary amine in anhydrous DCM.

• Add CDI portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture for 1-2 hours, monitoring the formation of the acylimidazole intermediate by TLC.

• Add the second amine to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by TLC until the starting materials are consumed.

• Upon completion, the reaction mixture can be washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Urea Synthesis from Carbon Dioxide and an Amine

This method utilizes CO2 as a green and abundant C1 source for urea synthesis.

Materials:

• Primary Aliphatic Amine (e.g., n-butylamine)

• Carbon Dioxide (gas)

• High-pressure reactor

Procedure:

• Charge the high-pressure reactor with the primary aliphatic amine.

• Pressurize the reactor with carbon dioxide to the desired pressure (e.g., 10 MPa).

• Heat the reactor to the desired temperature (e.g., 180°C) and maintain for the specified time (e.g., 4 hours) with stirring.

• After the reaction, cool the reactor to room temperature and carefully release the pressure.

• The product can be isolated and purified by standard techniques such as distillation or chromatography.

Reaction Mechanisms and Visualizations

The following diagrams, generated using Graphviz, illustrate the key reaction pathways for the synthesis of ureas using sodium cyanate and its alternatives.

Caption: Reaction pathway for urea synthesis using sodium cyanate.

Caption: Urea synthesis via a carbonyldiimidazole (CDI) intermediate.

Caption: Reaction pathway for urea synthesis from an amine and carbon dioxide.[3][4][8]

Conclusion

The choice of reagent for urea synthesis is a critical decision for researchers in drug development and other scientific fields. While sodium cyanate remains a viable option, the alternatives presented in this guide offer significant advantages in terms of safety, environmental impact, and, in some cases, reaction efficiency and substrate scope. The use of CDI provides a safer alternative to phosgene-based methods, while the direct utilization of carbon dioxide represents a greener approach to this important transformation. The indium-catalyzed reaction with urea as the carbonyl source also presents an attractive, eco-friendly option. By carefully considering the experimental data, protocols, and reaction mechanisms outlined here, researchers can make informed decisions to optimize their synthetic strategies for the preparation of ureas.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Synthesis of urea derivatives from amines and CO2 in the absence of catalyst and solvent - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis of urea derivatives from amines and CO2 in the absence of catalyst and solvent - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Indium(III)-Catalyzed Synthesis of Primary Carbamates and N-Substituted Ureas [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling Sodium Cyanate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of sodium cyanate (B1221674), a compound that requires careful management. Adherence to these protocols is critical for minimizing risks and ensuring the well-being of all laboratory personnel.

Personal Protective Equipment (PPE) and Exposure Limits

When handling sodium cyanate, a thorough risk assessment should be conducted to ensure the appropriate level of protection is in use. The following table summarizes the necessary personal protective equipment. While specific occupational exposure limits for sodium cyanate are not well-established, it is recommended to handle it with care to minimize any potential exposure.

PPE Category	Requirement	Specifications
Eye and Face Protection	Mandatory	Chemical safety goggles or glasses with side shields conforming to EN166 or OSHA 29 CFR 1910.133 standards.[1][2][3]
Skin Protection	Mandatory	Chemical-resistant gloves (e.g., nitrile) and a lab coat are required.[1][4] For tasks with a higher risk of splashing, a chemical-resistant apron and sleeves should be worn.[4]
Respiratory Protection	As needed	In case of insufficient ventilation or when dust formation is likely, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1][3]
Footwear	Mandatory	Closed-toe shoes must be worn in the laboratory.[4]

Safe Handling and Storage Protocols

Proper handling and storage procedures are crucial to prevent accidents and exposure.

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the powdered form to minimize dust inhalation.[1][4]

• An eyewash station and a safety shower must be readily accessible in the immediate work area.[1]

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly.

• Dispensing: Carefully weigh and dispense the required amount of sodium cyanate in a fume hood to avoid generating dust.

• During Use: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in the work area.[3][5]

• Cleaning: After handling, wash hands and any exposed skin thoroughly with soap and water.[1][3]

Storage:

• Store sodium cyanate in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

• Keep it away from incompatible materials such as strong acids.[1]

Emergency and Disposal Procedures

In the event of an emergency or when disposing of sodium cyanate, the following steps should be taken.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

Spill Response:

• Evacuate the area.

• Wear appropriate PPE, including respiratory protection.

• Carefully sweep or vacuum the spilled solid material and place it into a suitable, labeled container for disposal.[1]

• Avoid generating dust.[1]

• Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan:

• All waste containing sodium cyanate must be collected as hazardous waste in a properly labeled, sealed container.[4]

• Dispose of the waste through a licensed disposal company.[3] Do not dispose of it down the drain or in the regular trash.

Workflow for Safe Handling of Sodium Cyanate

The following diagram illustrates the logical workflow for safely handling sodium cyanate from preparation to disposal.

Caption: A flowchart outlining the key steps for the safe handling of sodium cyanate in a laboratory setting.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. fishersci.com [fishersci.com]